An In-depth Technical Guide to 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical compound 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a bromina...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical compound 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant. The document details its chemical and physical properties, outlines its synthesis, presents available toxicological data, and discusses its mechanism of action, particularly its effects on microtubule dynamics. This guide is intended to serve as a valuable resource for researchers and professionals in chemistry, toxicology, and drug development.
Chemical and Physical Properties
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether, is a complex halogenated organic compound. Its primary application is as an additive flame retardant in various polymers.[1] A summary of its key chemical and physical properties is presented in Table 1.
The synthesis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a two-step process as outlined in the patent literature.
Step 1: Etherification of Tetrabromobisphenol A
The first step involves the reaction of 2,2-bis[4-hydroxy-3,5-dibromophenyl]-propane (Tetrabromobisphenol A) with an allyl halide (e.g., allyl chloride or allyl bromide) to form Tetrabromobisphenol A diallyl ether. This reaction is typically carried out in the presence of a base in a suitable solvent.
Step 2: Bromination of Tetrabromobisphenol A diallyl ether
The diallyl ether intermediate is then brominated to yield the final product. This is an addition reaction where bromine is added across the double bonds of the allyl groups. The reaction is generally performed in a halogenated hydrocarbon solvent. The final product can be isolated by precipitation with a non-solvent, such as a lower aliphatic alcohol, followed by filtration and drying.
A variation of this synthesis involves carrying out the bromination reaction in a chloroform solvent using a bromide catalyst, such as calcium bromide or zinc bromide.
Toxicological Studies
The National Toxicology Program (NTP) has conducted 3-month gavage studies in F344/NTac rats and B6C3F1/N mice.
Vehicle: Corn oil
Administration: Gavage
Dosages (Rats): 0, 62.5, 125, 250, 500, or 1,000 mg/kg
Dosages (Mice): 0, 125, 250, 500, 1,000, or 2,000 mg/kg
Observations: Clinical findings, body weights, and organ weights were monitored. At the end of the study, a complete necropsy and histopathological examination of tissues were performed.
Genetic Toxicology Studies:
Bacterial Mutagenicity: Tested in Salmonella typhimurium strains TA98, TA100, and TA102 with and without S9 metabolic activation.
In Vivo Micronucleus Assay: Conducted in peripheral blood erythrocytes of mice from the 3-month study to assess chromosomal damage.
Mechanism of Action: Disruption of Microtubule Dynamics
Recent studies have indicated that 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane exerts its toxicity, particularly reproductive toxicity, by interfering with the microtubule cytoskeleton.
The proposed mechanism involves the direct interaction of the compound with tubulin, the protein subunit of microtubules. This interaction disrupts the dynamic process of tubulin polymerization, which is essential for microtubule formation and function. Impaired microtubule dynamics can lead to a cascade of downstream effects, including disruption of cell division, altered cell structure, and impaired intracellular transport. In the context of testicular toxicity, this disruption has been observed to damage microtubules in Sertoli cells, leading to impaired testis development in mice.
Below is a diagram illustrating the proposed mechanism of action.
An In-depth Technical Guide to 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (CAS No. 21850-44-2)
For Researchers, Scientists, and Drug Development Professionals Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-BDBPE), is a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-BDBPE), is a brominated flame retardant (BFR) used as an additive in various polymers to reduce their flammability.[1] Due to its widespread use and persistence in the environment, there is growing interest in its toxicological profile and potential effects on biological systems. This guide provides a comprehensive overview of the available technical data on TBBPA-BDBPE, including its physicochemical properties, synthesis, toxicological data, and known biological effects, with a focus on experimental details and molecular mechanisms.
Physicochemical Properties
TBBPA-BDBPE is a white crystalline solid.[2] A summary of its key physicochemical properties is presented in Table 1.
A common industrial synthesis method for TBBPA-BDBPE involves the bromination of Tetrabromobisphenol A diallyl ether.[4]
Experimental Protocol: Synthesis of TBBPA-BDBPE
This protocol is based on the method described in patent CN101434519A.[4]
Materials:
Tetrabromobisphenol A diallyl ether
Chloroform
Bromine
Aluminum bromide (catalyst)
Procedure:
Dissolve 400 kg of Tetrabromobisphenol A diallyl ether in 780 kg of chloroform in a reactor.
In a separate bromine header tank, add 216 kg of bromine and 18 kg of aluminum bromide.
Start the reactor's stirrer and open the coolant valve to maintain the temperature of the chloroform solution.
Continuously add the bromine and catalyst mixture to the reactor, maintaining the reaction temperature between 15-25 °C.
After the addition is complete, close the coolant valve and allow the reaction to proceed at 40-45 °C for 1 hour.
The resulting product is a chloroform-saturated solution of TBBPA-BDBPE. Further purification steps, such as washing and solvent removal, are then performed to isolate the final product.
Synthesis workflow for TBBPA-BDBPE.
Toxicological Data
Extensive toxicological studies have been conducted by the National Toxicology Program (NTP) to evaluate the safety of TBBPA-BDBPE.
Acute and Subchronic Toxicity
The acute oral LD50 in mice is greater than 20 g/kg, and the acute dermal LD50 is also greater than 20 g/kg.[5] An inhalation LC50 in mice is estimated at 87 mg/L.[5] In 3-month gavage studies, no treatment-related clinical findings or lesions were observed in F344/NTac rats at doses up to 1,000 mg/kg or in B6C3F1/N mice at doses up to 2,000 mg/kg.[6]
TBBPA-BDBPE was not mutagenic in Salmonella typhimurium strains TA98, TA100, or TA102, with or without metabolic activation. In a 3-month in vivo study, no significant increases in micronucleated erythrocytes were observed in the peripheral blood of mice, suggesting it is not genotoxic.
Dermal Absorption and Metabolism
Studies using rat and human skin explants have shown that TBBPA-BDBPE can be absorbed through the skin.[7] In vivo studies in rats showed that after 24 hours, approximately 26% of the applied dose was absorbed into the skin, with 1% penetrating systemically.[8] For human skin ex vivo, absorption was 53% with 0.2% penetration.[8] HPLC-radiometric analysis indicated that TBBPA-BDBPE was not metabolized in these studies.[7][8]
Biological Effects and Mechanism of Action
While TBBPA-BDBPE itself has limited data on specific signaling pathway disruptions, studies on its precursor, TBBPA, and some transcriptomic data for TBBPA-BDBPE provide insights into its potential biological effects.
Effects on Gene Expression
In vitro studies using chicken embryonic hepatocytes showed that TBBPA-BDBPE altered the mRNA levels of Cyp1a4, a gene involved in xenobiotic metabolism, and induced luciferase activity in a reporter gene assay, suggesting potential interaction with the aryl hydrocarbon receptor (AhR) pathway.[9] Transcriptomic analyses of zebrafish larvae exposed to a derivative, TBBPA-DHEE, revealed differential expression of genes involved in development, immunity, and enzyme activity.[10]
Logical flow of TBBPA-BDBPE's effects on gene expression.
Endocrine Disruption Potential
In vitro assays have indicated that TBBPA-BDBPE does not exhibit agonistic or antagonistic activity with androgen, progesterone, or estrogen receptors. However, there is some evidence that it can inhibit the sulfation of estradiol, which could potentially increase the availability of endogenous estrogens.[11]
Experimental Protocols
NTP 3-Month Gavage Study in Rats and Mice
Objective: To evaluate the subchronic toxicity of TBBPA-BDBPE.
Animals: Male and female F344/NTac rats and B6C3F1/N mice.[12]
Dosing:
Rats: 0, 62.5, 125, 250, 500, or 1,000 mg/kg body weight in corn oil by gavage, 5 days a week for 14 weeks.[12]
Mice: 0, 125, 250, 500, 1,000, or 2,000 mg/kg body weight in corn oil by gavage, 5 days a week for 14 weeks.[6]
Observations: Clinical signs, body weight, food consumption, hematology, clinical chemistry, and histopathology of major organs and tissues.[12]
Workflow for the NTP 3-month gavage toxicity study.
In Vitro Gene Expression Assay
Objective: To assess the effect of TBBPA-BDBPE on gene expression in chicken embryonic hepatocytes.[9]
Cell Culture: Primary chicken embryonic hepatocytes are isolated and cultured.
Treatment: Cells are exposed to various concentrations of TBBPA-BDBPE.
Analysis:
Cell Viability: Assessed using a suitable assay (e.g., MTT or LDH).
RNA Isolation and RT-PCR: Total RNA is extracted, and the expression of target genes (e.g., Cyp1a4) is quantified using real-time PCR.
Luciferase Reporter Assay: To assess AhR activation, cells are transfected with a reporter plasmid containing a luciferase gene under the control of an AhR-responsive element. Luciferase activity is measured after exposure to TBBPA-BDBPE.
Conclusion
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-BDBPE) is a widely used brominated flame retardant with low acute and subchronic toxicity in rodent models. It is not genotoxic in standard assays. However, emerging in vitro and transcriptomic data suggest potential for this compound to interact with cellular pathways, such as the AhR pathway, and to influence the expression of genes involved in metabolism and other biological processes. Further research is warranted to fully elucidate its molecular mechanisms of action and to better understand its potential long-term health effects, particularly concerning endocrine disruption and developmental toxicity. The detailed experimental protocols and compiled data in this guide serve as a valuable resource for researchers in toxicology, pharmacology, and drug development.
In-Depth Technical Guide: Physical Properties of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the core physical properties of the brominated flame retardant, 2,2-Bis[3,5-dibromo-4-(2,3-dibromo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of the brominated flame retardant, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known by its acronym TBBPA-DBPE and CAS number 21850-44-2. The information presented is crucial for understanding its environmental fate, toxicological profile, and potential applications in various scientific and industrial fields.
Core Physical and Chemical Properties
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a complex halogenated organic compound. A summary of its key identifiers and physical properties is presented below.
Experimental Protocols for Physical Property Determination
The following sections detail the standard methodologies for determining the key physical properties of a chemical substance like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).
Melting Point Determination (Capillary Method)
The melting point of a solid organic compound is a key indicator of its purity.
Principle: A small, finely powdered sample of the substance is introduced into a capillary tube, which is then heated in a controlled manner. The temperatures at which the substance begins to melt and completely liquefies are recorded as the melting range.
Apparatus:
Melting point apparatus (e.g., Thiele tube or a digital melting point device)
Capillary tubes (sealed at one end)
Thermometer (calibrated)
Mortar and pestle
Heating medium (e.g., mineral oil or a metal block)
Procedure:
A small amount of the dry sample is finely ground using a mortar and pestle.
The open end of a capillary tube is tapped into the powdered sample to pack a small amount (2-3 mm in height) into the sealed end.
The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.
The assembly is placed in the heating bath of the melting point apparatus.
The sample is heated at a steady rate (e.g., 1-2 °C per minute) as the expected melting point is approached.
The temperature at which the first drop of liquid appears is recorded as the onset of melting.
The temperature at which the entire sample becomes a clear liquid is recorded as the completion of melting.
The recorded range is reported as the melting point.
Boiling Point Determination (Distillation Method)
For high molecular weight compounds with high boiling points, determination is often performed under reduced pressure to prevent decomposition. The reported boiling point is then extrapolated to standard atmospheric pressure.
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. In a simple distillation setup, this is the temperature at which the liquid and vapor phases are in equilibrium.
Apparatus:
Distillation flask
Condenser
Receiving flask
Thermometer (calibrated)
Heating mantle or oil bath
Boiling chips or a magnetic stirrer
Vacuum source and manometer (for reduced pressure distillation)
Procedure:
The liquid sample is placed in the distillation flask along with boiling chips or a stir bar to ensure smooth boiling.
The distillation apparatus is assembled, with the thermometer bulb positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.
If performing a vacuum distillation, the system is connected to a vacuum pump and the pressure is stabilized and recorded.
The flask is heated gently.
The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point at the recorded pressure.
If necessary, the observed boiling point is corrected to standard pressure using a nomograph or appropriate calculations.
Density Determination (Pycnometer Method for Solids)
Principle: The density of a solid is determined by measuring its mass and the volume it displaces in a liquid of known density in which it is insoluble.
Apparatus:
Pycnometer (a glass flask with a precise volume)
Analytical balance
A liquid in which the solid is insoluble and which has a known density (e.g., a hydrocarbon solvent)
Thermometer
Water bath
Procedure:
The mass of the clean, dry, and empty pycnometer is determined.
A known mass of the solid sample is added to the pycnometer.
The pycnometer is filled with the displacement liquid, ensuring no air bubbles are trapped. The pycnometer is then placed in a constant temperature bath to reach thermal equilibrium.
The pycnometer is filled to the calibration mark, and its total mass is measured.
The mass of the pycnometer filled only with the displacement liquid is also measured at the same temperature.
The volume of the solid is calculated from the mass and density of the displaced liquid.
The density of the solid is then calculated by dividing its mass by its determined volume.
Principle: The vapor pressure of a substance at a given temperature is the pressure exerted by its vapor when the vapor is in thermodynamic equilibrium with its condensed phase (solid or liquid). The static method involves measuring this equilibrium pressure directly.
Apparatus:
A sample vessel connected to a pressure measuring device (e.g., a manometer or pressure transducer).
A vacuum pump to degas the sample.
A temperature-controlled bath or chamber.
Procedure:
A small amount of the substance is placed in the sample vessel.
The sample is thoroughly degassed to remove any dissolved or adsorbed gases, typically by repeated freeze-pump-thaw cycles under vacuum.
The sample vessel is then brought to the desired temperature in the controlled bath.
The system is allowed to reach equilibrium, at which point the pressure reading stabilizes.
This stable pressure is recorded as the vapor pressure at that temperature.
The measurement is repeated at several different temperatures to establish the vapor pressure curve.
Water Solubility Determination (Flask Method - OECD 105)
Principle: An excess amount of the solid substance is equilibrated with water at a constant temperature. The concentration of the substance in the aqueous solution is then determined by a suitable analytical method. This method is suitable for substances with a solubility greater than 10⁻² g/L.
Apparatus:
Flasks with stoppers
Constant temperature shaker or magnetic stirrer in a temperature-controlled bath
Centrifuge or filtration apparatus
Analytical instrument for concentration measurement (e.g., HPLC, GC-MS)
Procedure:
An amount of the test substance in excess of its expected solubility is added to a flask containing a known volume of water.
The flask is sealed and agitated in a constant temperature bath for a sufficient period to reach equilibrium (e.g., 24-48 hours). Preliminary tests are often conducted to determine the necessary equilibration time.
After equilibration, the mixture is allowed to stand to let undissolved particles settle.
A sample of the aqueous phase is carefully taken, ensuring no solid particles are included. This is often achieved by centrifugation or filtration.
The concentration of the dissolved substance in the aqueous sample is determined using a calibrated analytical method.
The measurement is repeated to ensure consistency.
Principle: The octanol-water partition coefficient (Kow or P) is the ratio of the concentration of a chemical in the octanol phase to its concentration in the aqueous phase of a two-phase system at equilibrium. It is a key parameter for assessing the environmental fate and bioaccumulation potential of a substance.
Apparatus:
Separatory funnels or centrifuge tubes with stoppers
Mechanical shaker
Centrifuge
Analytical instrument for concentration measurement in both phases (e.g., HPLC, GC-MS)
n-Octanol (pre-saturated with water)
Water (pre-saturated with n-octanol)
Procedure:
A known volume of water (or a suitable buffer solution) and n-octanol are placed in a separatory funnel.
A known amount of the test substance is added, ensuring the concentration does not exceed the solubility in either phase.
The funnel is shaken vigorously for a set period to allow for partitioning between the two phases and then allowed to stand for the phases to separate completely. Centrifugation may be used to aid separation.
Samples are carefully taken from both the octanol and aqueous layers.
The concentration of the substance in each phase is determined using a suitable analytical method.
The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.
The logarithm of P (LogP) is then reported.
Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the key physical properties of a chemical substance.
Caption: Logical workflow for the determination of key physical properties.
Technical Guide: Molecular Weight and Elemental Composition of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a concise overview of the molecular weight and elemental composition of the chemical compound 2,2-Bis[3,5-dibromo-4-(2,3-dibro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a concise overview of the molecular weight and elemental composition of the chemical compound 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a substance of interest in various fields of chemical and biomedical research.
Compound Identification and Molecular Weight
The compound, also known by synonyms such as Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether, has the CAS number 21850-44-2.[1][2][3] Its molecular formula is C21H20Br8O2.[1][2][4][5][6][7] Based on this formula, the calculated molecular weight of the compound is approximately 943.6 g/mol .[4][5] Other sources state the molecular weight as 943.61 g/mol , 943.614 g/mol , and 943.62 g/mol .[1][2][7]
The quantitative data regarding the compound's molecular properties are summarized in the table below for ease of reference and comparison.
To provide a clear visualization of the elemental makeup of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, the following diagram illustrates the constituent atoms.
An In-depth Technical Guide on the Environmental Fate of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, commonly known as Tetr...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Environmental Fate of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE)
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, commonly known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a high-production-volume additive brominated flame retardant (BFR).[1][2] Its primary application is in polyolefins, high-impact polystyrene, and other polymers to reduce their flammability.[3] As an additive, rather than a reactive flame retardant, TBBPA-DBPE is not chemically bound to the polymer matrix and can more readily migrate into the environment.[1] Its widespread use and potential for release have led to its ubiquitous presence in various environmental compartments, including air, soil, water, sediment, and indoor dust.[1][4][5][6] Concerns over its environmental persistence, potential for bioaccumulation, and toxicity necessitate a thorough understanding of its environmental fate.[1]
This technical guide provides a comprehensive overview of the current scientific knowledge regarding the environmental fate of TBBPA-DBPE, intended for researchers, scientists, and professionals in drug development and environmental science.
Physicochemical Properties
A clear understanding of the physicochemical properties of TBBPA-DBPE is fundamental to predicting its environmental behavior.
TBBPA-DBPE has been detected globally in various environmental matrices, indicating its widespread distribution. Its release into the environment can occur during manufacturing, use in consumer products, and disposal of waste containing this flame retardant.[5]
Persistence in the Environment
TBBPA-DBPE is considered to be environmentally persistent.[1] Aquatic mesocosm studies have been instrumental in determining its dissipation time in different environmental compartments.
The longer DT50 in sediment suggests that this compartment is a significant sink for TBBPA-DBPE in the aquatic environment.[8]
Sorption and Transport
The hydrophobic nature of TBBPA-DBPE suggests it will likely bind to particles in the environment.[2] In aquatic systems, it partitions between the particulate and sediment phases.[8]
Studies on the parent compound, Tetrabromobisphenol A (TBBPA), which shares structural similarities, show that soil organic matter plays a primary role in its sorption.[9] The sorption of TBBPA is also influenced by pH, with increased sorption under more acidic conditions.[9][10][11][12] It is plausible that TBBPA-DBPE exhibits similar sorption behavior.
TBBPA-DBPE has been consistently measured in air, soil, and indoor dust, indicating its potential for both short- and long-range transport.[1][4] For instance, air samples from the Great Lakes region had geometric mean concentrations of 0.2–1.3 fmol/m³, while soil in China contained up to 1.3 nmol/g.[1]
Bioaccumulation and Bioconcentration
There is significant concern regarding the high potential for bioaccumulation of TBBPA-DBPE.[1] Aquatic mesocosm studies have demonstrated its bioaccumulative properties in fish.[13] It has been detected in various biota, including herring gull eggs in Canada and marine life in China.[13] Evidence also points to the maternal transfer of TBBPA-DBPE in both fish and birds.[13]
Degradation and Metabolism
The degradation of TBBPA-DBPE in the environment is a slow process, contributing to its persistence.
Biodegradation
Studies have shown that TBBPA-DBPE is resistant to metabolism and biological degradation.[1] In dermal absorption studies using rat and human skin, only the parent TBBPA-DBPE compound was detected, with no metabolites observed.[1] The parent compound, TBBPA, can undergo anaerobic reductive dehalogenation to bisphenol A (BPA), which can then be degraded aerobically.[14] Similar pathways may be possible for TBBPA-DBPE, but further research is needed.
Photodegradation
The degradation products of TBBPA-DBPE found in the particulate compartment of aquatic mesocosms corresponded to known photodegradation products, suggesting that photolysis is a potential degradation pathway.[8] For the parent TBBPA, photolysis follows pseudo-first-order kinetics and is influenced by factors such as pH and the presence of humic acids.[15] The primary photolytic pathways for TBBPA are debromination and the breakage of the C-C bond.[15]
Metabolism in Biota
While some studies indicate a resistance to metabolism[1], others suggest that biotransformation of TBBPA-DBPE can occur. In studies with zebra finches, a decline in TBBPA-DBPE concentrations in eggs during late incubation suggests biotransformation by the embryo.[13] It is predicted that the biotransformation products may be more bioaccumulative and toxic than the parent compound.[13]
Ecotoxicity
The ecotoxicity of TBBPA-DBPE is an area of active research. The available information suggests that it can have adverse effects on organisms.
Organism
Endpoint
Concentration/Dose
Effect
Reference
Zebra Finch (Taeniopygia guttata)
Body Condition
10-100 ng/g egg
Dose-dependent decline in body condition towards the end of the nestling growth phase.
For the related compound TBBPA, aquatic toxicity has been more extensively studied, with molluscan shell growth being a particularly sensitive endpoint.[16][17] Derivatives of TBBPA, which could be metabolites of TBBPA-DBPE, have shown significant toxicity to aquatic organisms.[18]
Experimental Protocols
Analysis of TBBPA-DBPE in Environmental Samples
Sample Preparation: Extraction from environmental matrices like soil, sediment, or dust is often performed using techniques such as pressurized fluid extraction (PFE), which has shown high recovery rates (90-98%).[19]
Analytical Instrumentation: Detection and quantification are typically achieved using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[3][4] For GC-MS analysis, electron capture negative ionization (ECNI) mode is often used for its high sensitivity to brominated compounds.[8] LC-MS/MS methods may use atmospheric pressure photoionization (APPI) as the ionization source.[6]
Dermal Absorption Study
Model System: In vivo studies have been conducted using female Sprague Dawley rats, while ex vivo studies have utilized split-thickness human and rat skin.[1]
Dosing: A single dose of [14C]-radiolabeled TBBPA-DBPE is applied to the skin surface.[1]
Sample Collection and Analysis: Samples such as perfusate, skin extracts, and excreta are collected over time.[1] The total [14C]-radioactivity is quantified using a scintillation counter.[1] HPLC with an in-line flow scintillation analyzer is used to separate and detect the parent compound and any potential metabolites.[1]
Aquatic Mesocosm Study
Experimental Setup: Outdoor aquatic mesocosms are used to simulate a natural aquatic environment.[8]
Dosing: A known amount of the test substance, in this case, TBBPA-DBPE, is introduced into the mesocosms.[8]
Sampling: Samples of water, suspended particulate matter, and sediment are collected at various time points.[8]
Analysis: The concentration of TBBPA-DBPE in the different compartments is determined using GC-MS to calculate dissipation rates.[8]
Visualizations
Caption: Environmental fate workflow of TBBPA-DBPE from release to ultimate sinks.
Caption: Potential degradation pathways of TBBPA-DBPE in the environment.
Conclusion
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) is an environmentally persistent and bioaccumulative brominated flame retardant. Its widespread detection in various environmental compartments, including remote areas, highlights its potential for long-range transport. The primary environmental sink for TBBPA-DBPE appears to be sediment, where it can persist for extended periods. While degradation through photolysis and biodegradation can occur, these processes are generally slow. Biotransformation in organisms is a concern, as the resulting metabolites may be more toxic and bioaccumulative than the parent compound. Given its persistence and potential for adverse ecological effects, continued monitoring and research into the environmental fate and toxicity of TBBPA-DBPE are warranted.
In-Depth Toxicological Profile of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE)
For Researchers, Scientists, and Drug Development Professionals Executive Summary 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A-bis(2,3-dibromopropyl ether) (TBBPA-DBPE), i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A-bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a high-production-volume brominated flame retardant utilized in a variety of consumer products, leading to widespread human exposure. This technical guide provides a comprehensive overview of the current toxicological data for TBBPA-DBPE. The available evidence from animal studies indicates a low order of acute toxicity via oral and dermal routes. Subchronic toxicity studies in rodents have not identified significant adverse effects at high dose levels. Furthermore, in vitro and in vivo genotoxicity assays have been negative. While TBBPA-DBPE is resistant to metabolism, it has been shown to be bioavailable through dermal absorption. Some studies suggest a potential for hepatic toxicity at environmentally relevant concentrations. This document summarizes key quantitative toxicological data, details the experimental protocols of pivotal studies, and provides visualizations of experimental workflows.
This study was conducted by the National Toxicology Program (NTP) to assess the subchronic toxicity of TBBPA-DBPE.[2][4][5]
Test Substance: TBBPA-DBPE (approximately 94% pure) in corn oil vehicle.
Animal Models: Male and female F344/NTac rats and B6C3F1/N mice.
Group Size: 10 animals per sex per group.
Dosage Levels:
Rats: 0 (vehicle control), 62.5, 125, 250, 500, or 1,000 mg/kg body weight.
Mice: 0 (vehicle control), 125, 250, 500, 1,000, or 2,000 mg/kg body weight.
Administration: Oral gavage, 5 days per week for 14 weeks.
Endpoints Evaluated:
Clinical Observations: Twice daily for mortality and morbidity.
Body Weight: Recorded weekly.
Hematology and Clinical Chemistry: Blood collected at study termination for a comprehensive panel of parameters.
Necropsy: Gross examination of all animals.
Organ Weights: Heart, right kidney, liver, lung, spleen, right testis, and thymus were weighed.
Histopathology: Microscopic examination of a comprehensive list of tissues from control and high-dose groups.
Workflow for the 3-Month Gavage Toxicity Study of TBBPA-DBPE.
Dermal Absorption Study
This study aimed to determine the extent of dermal absorption and penetration of TBBPA-DBPE using in vivo and ex vivo models.[3][6]
Test Substance: [¹⁴C]-radiolabeled TBBPA-DBPE.
Test Systems:
In vivo: Whole rat skin (female Sprague Dawley rats).
Ex vivo: Split-thickness human and rat skin.
Dose: A single dose of 100 nmol/cm² was applied to the skin surface.
Duration: 24 hours.
Methodology:
For the in vivo study, the radiolabeled compound was applied to a delineated area on the backs of rats. Urine and feces were collected over 24 hours. At termination, the application site was washed, and radioactivity was measured in the wash, the skin at the application site (absorbed dose), and in excreta and various tissues (penetrated dose).
For the ex vivo study, skin samples were mounted in flow-through diffusion cells. The radiolabeled compound was applied to the epidermal surface. Receptor fluid was collected at intervals to measure penetration. At the end of the experiment, the skin was washed, and radioactivity in the wash and the skin itself was quantified.
Analysis: Radioactivity was quantified using liquid scintillation counting to determine the percentage of the applied dose that was unabsorbed, absorbed into the skin, and penetrated through the skin.
Workflow for the Dermal Absorption Study of TBBPA-DBPE.
Mechanisms of Toxicity
Currently, there is a lack of studies specifically delineating the signaling pathways involved in the toxicity of TBBPA-DBPE. The parent compound, tetrabromobisphenol A (TBBPA), has been shown to have endocrine-disrupting properties, potentially interfering with thyroid hormone signaling. However, it is not confirmed that TBBPA-DBPE shares these mechanisms.
One study has indicated that at environmentally relevant concentrations, TBBPA-DBPE can induce hepatic toxicity in mice, characterized by an increase in triacylglycerol content and an elevation of hepatic macrophages.[7] This suggests a potential for TBBPA-DBPE to disrupt lipid metabolism and induce an inflammatory response in the liver. Further research is required to elucidate the specific molecular initiating events and signaling cascades responsible for these observations.
Discussion and Conclusion
The available toxicological data for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) suggest a low level of systemic toxicity following acute and subchronic exposure in rodent models. The compound is not genotoxic in standard assays. The primary toxicological concern identified to date is the potential for hepatic effects at low, environmentally relevant doses, although the mechanism for this is not yet understood.
The dermal absorption studies indicate that TBBPA-DBPE can be absorbed through the skin, which is a relevant route of human exposure. The resistance of TBBPA-DBPE to metabolism is a noteworthy characteristic that may contribute to its bioaccumulation potential, although excretion appears to be relatively rapid.
For drug development professionals, while TBBPA-DBPE is not a pharmaceutical agent, the toxicological profile serves as a reference for a high-molecular-weight, highly brominated, and lipophilic compound that is persistent. The lack of significant toxicity in standard regulatory studies, contrasted with potential effects at low environmental exposure levels, highlights the importance of considering a wide range of doses and sensitive endpoints in toxicological evaluations. Further research into the potential endocrine-disrupting and long-term hepatic effects of TBBPA-DBPE is warranted to fully characterize its risk to human health.
Detecting a Key Flame Retardant: Analytical Methods for Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE)
For Immediate Release [City, State] – [Date] – As the production and use of the flame retardant Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE) continues, the need for robust and sensitive analytical meth...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – As the production and use of the flame retardant Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE) continues, the need for robust and sensitive analytical methods for its detection in various environmental and biological matrices is critical. This document provides detailed application notes and protocols for researchers, scientists, and professionals in drug development, summarizing current methodologies including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).
TBBPA-DBPE is an additive flame retardant widely used in polymers such as polyolefins and high-impact polystyrene to enhance their fire resistance.[1][2] Its potential for environmental persistence and bioaccumulation necessitates reliable monitoring techniques. The following sections detail established protocols for the extraction, cleanup, and instrumental analysis of TBBPA-DBPE in diverse sample types, from plastics and environmental solids to biological tissues.
Executive Summary of Analytical Techniques
A variety of analytical approaches have been successfully employed for the determination of TBBPA-DBPE. Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS) offers a rapid screening method for plastics, though the thermal lability of TBBPA-DBPE can present challenges in quantification.[1] For environmental samples such as sediment, soil, and sewage sludge, liquid chromatography-based methods are often preferred. High-Performance Liquid Chromatography coupled with Diode-Array Detection (HPLC-DAD) provides a cost-effective quantification method, while Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity, especially for complex matrices.
Sample preparation is a critical step in the analytical workflow. Techniques range from simple solvent extraction to more sophisticated methods like Pressurized Fluid Extraction (PFE) and Solid-Phase Extraction (SPE), which have demonstrated high recovery rates.[3][4] The choice of method depends on the sample matrix, required detection limits, and available instrumentation.
Quantitative Data Summary
The following tables summarize the quantitative performance data for various analytical methods used for the detection of TBBPA-DBPE.
Table 1: Performance of HPLC-DAD for TBBPA-DBPE Analysis in Environmental Samples [3][5]
Matrix
Extraction Method
Recovery Rate (%)
Limit of Detection (LOD) (ng/g)
Limit of Quantification (LOQ) (ng/g)
Sediment
Pressurised Fluid Extraction (PFE)
90 - 98
10
30
Sewage Sludge
Pressurised Fluid Extraction (PFE)
90 - 98
22
72
Sediment
Sonication
35 - 91
10
30
Sewage Sludge
Sonication
57 - 98
22
72
Table 2: Performance of LC-MS/MS for TBBPA and its Derivatives in Environmental Samples [6]
Matrix
Extraction Method
Recovery Rate (%)
Method Quantitative Limits (MQLs) (pg/g dw)
Soil
Ultrasonic Extraction
78 - 124
0.22 - 8.8
Table 3: Performance of HPLC with Radiochemical Detection for TBBPA-DBPE in Biological Samples [7]
Matrix
Limit of Detection (fmol)
Limit of Quantitation (fmol)
Perfusates, Tissue Extracts, Feces
0.6
1
Experimental Protocols and Workflows
Detailed protocols for the key analytical methods are provided below, accompanied by workflow diagrams generated using Graphviz (DOT language) to visually represent the experimental procedures.
Protocol 1: Analysis of TBBPA-DBPE in Plastics by Thermal Desorption-GC-MS (TD-GC-MS)
This method provides a rapid screening of plastic samples for the presence of TBBPA-DBPE.
1. Sample Preparation:
Direct Thermal Desorption: A small piece of the plastic sample is placed directly into a sample cup.
Solvent Extraction: The plastic sample is extracted with toluene. An aliquot of the toluene extract is then placed in the sample cup and the solvent is evaporated. The latter method generally yields better results.[1]
2. Instrumental Analysis:
Thermal Desorption: The sample cup is heated in a thermal desorption unit. A desorption temperature of 270°C for 10 minutes is often optimal.[1]
GC-MS Analysis: The desorbed analytes are transferred to a GC-MS system for separation and detection.
Column: A metal capillary separation column, such as an Ultra ALLOY-PBDE (15 m x 0.25 mm i.d., 0.05 µm film thickness), is suitable.[1]
Ionization Mode: Electron Impact (EI) at 70 eV.[1]
Detection: Monitoring of characteristic ions in both Scan and Selected Ion Monitoring (SIM) modes. The molecular ion [M]+ at m/z 944 and characteristic fragment ions are monitored.[1]
Workflow for TD-GC-MS analysis of TBBPA-DBPE in plastics.
Protocol 2: Analysis of TBBPA-DBPE in Sediment and Sewage Sludge by HPLC-DAD
This protocol details a robust method for the quantification of TBBPA-DBPE in solid environmental matrices.
1. Sample Preparation:
Extraction:
Pressurized Fluid Extraction (PFE): The sample is extracted with an appropriate solvent under elevated temperature and pressure. This method demonstrates high recovery rates of 90-98%.[3][4]
Sonication: The sample is extracted by ultrasonication with a suitable solvent.
Cleanup: The extract may require a cleanup step, such as solid-phase extraction (SPE), to remove interfering matrix components.
2. Instrumental Analysis:
HPLC-DAD Analysis:
Column: A C18 reversed-phase column is typically used.
Mobile Phase: A gradient of acetonitrile and water is commonly employed.
Detection: The Diode-Array Detector is set to monitor the absorbance at a wavelength where TBBPA-DBPE exhibits maximum absorbance.
Workflow for HPLC-DAD analysis of TBBPA-DBPE in environmental solids.
Protocol 3: Analysis of TBBPA-DBPE Derivatives in Soil by UPLC-MS/MS
This protocol describes a highly sensitive and selective method for the analysis of TBBPA-DBPE and its derivatives in soil samples.
1. Sample Preparation:
Extraction: Ultrasonic extraction with a suitable solvent mixture is performed.
Purification: The extract is purified using a solid-phase extraction (SPE) cartridge, such as an LC-Si cartridge. The elution is typically carried out with a mixture of acetone and dichloromethane/n-hexane.[6]
2. Instrumental Analysis:
UPLC-MS/MS Analysis:
Chromatography: Ultra-high performance liquid chromatography is used for rapid and efficient separation.
Ionization: Atmospheric Pressure Chemical Ionization (APCI) is often used for the derivatives of TBBPA.[6]
Mass Spectrometry: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
Workflow for UPLC-MS/MS analysis of TBBPA-DBPE in soil.
Conclusion
The analytical methods detailed in these application notes provide a comprehensive toolkit for the detection and quantification of TBBPA-DBPE in a range of matrices. The choice of the most appropriate method will be dictated by the specific research question, the nature of the sample, and the available resources. The provided protocols and workflows serve as a valuable starting point for laboratories involved in environmental monitoring and chemical safety assessment. Continued development and validation of these methods will be essential for understanding the environmental fate and potential risks associated with TBBPA-DBPE.
Application Notes: Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) by HPLC-MS/MS
Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a widely used additive brominated flame retardant (BFR). It is empl...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a widely used additive brominated flame retardant (BFR). It is employed in a variety of consumer products, including electronic equipment and building materials, to reduce their flammability.[1] Due to its persistence and potential for bioaccumulation, there is a growing concern about its environmental fate and potential toxicological effects.[1] Accurate and sensitive analytical methods are crucial for monitoring its levels in various environmental matrices and for assessing human exposure. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) has emerged as a powerful technique for the determination of TBBPA-DBPE due to its high selectivity and sensitivity.[2]
This application note provides a detailed protocol for the analysis of TBBPA-DBPE in environmental samples using HPLC-MS/MS. The methodology covers sample preparation, liquid chromatographic separation, and mass spectrometric detection.
Analytical Challenges
The analysis of TBBPA-DBPE can be challenging due to its thermal lability, making Gas Chromatography (GC)-based methods prone to degradation of the analyte.[3][4] Liquid chromatography is a more suitable separation technique.[2] Furthermore, the complexity of environmental matrices often requires efficient sample cleanup to minimize matrix effects and ensure accurate quantification.
Principle of the Method
The method involves the extraction of TBBPA-DBPE from the sample matrix, followed by cleanup and analysis by HPLC-MS/MS. The HPLC separates TBBPA-DBPE from other components in the sample extract. The MS/MS detector provides selective and sensitive detection by monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode. Atmospheric Pressure Chemical Ionization (APCI) is often preferred over Electrospray Ionization (ESI) for the analysis of TBBPA derivatives.[5][6]
Quantitative Data Summary
The following table summarizes the key quantitative parameters for the HPLC-MS/MS analysis of TBBPA-DBPE.
The sample preparation procedure may vary depending on the matrix. The following is a general protocol for solid matrices such as soil, sediment, or dust.
Materials:
Sample (soil, sediment, dust)
Dichloromethane (DCM)
n-Hexane
Acetone
LC-Si Solid Phase Extraction (SPE) cartridge
Ultrasonic bath
Centrifuge
Rotary evaporator or nitrogen evaporator
Procedure:
Weigh 5 g of the homogenized sample into a glass centrifuge tube.
Add 10 mL of a dichloromethane/n-hexane (1:1, v/v) mixture.
Vortex the sample for 1 minute.
Perform ultrasonic extraction for 15 minutes in an ultrasonic bath.[6]
Centrifuge the sample at 3500 rpm for 15 minutes.[7]
Carefully decant the supernatant into a clean flask.
Repeat the extraction process (steps 2-6) two more times.
Combine the extracts and concentrate to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.
Cleanup:
Condition an LC-Si SPE cartridge with 5 mL of n-hexane.
Load the concentrated extract onto the cartridge.
Elute interfering compounds with 5 mL of n-hexane.
Elute the TBBPA-DBPE fraction with 10 mL of a dichloromethane/acetone (2:1, v/v) mixture.[1]
Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g., methanol/water mixture).
Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.
HPLC-MS/MS Analysis
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Triple quadrupole mass spectrometer with an APCI source
HPLC Conditions:
Column: A C18 reversed-phase column (e.g., Zorbax XDB-C18, 5 µm, 150 mm × 4.6 mm) is suitable.[7]
Mobile Phase A: Water
Mobile Phase B: Methanol
Gradient:
Start with a composition suitable for analyte focusing (e.g., 80% B).
Increase to 100% B over 10 minutes.
Hold at 100% B for 5 minutes.
Return to initial conditions and equilibrate for 5 minutes.
Quantifier: Monitor the transition for the most abundant and stable product ion.
Qualifier: Monitor a second transition to confirm the identity of the analyte.
Workflow Diagram
Caption: Experimental workflow for the analysis of TBBPA-DBPE.
Conclusion
The described HPLC-MS/MS method provides a robust and sensitive approach for the determination of TBBPA-DBPE in environmental samples. The use of a specific sample preparation protocol involving ultrasonic extraction and SPE cleanup, followed by optimized LC-MS/MS conditions, allows for reliable quantification at trace levels. This methodology is essential for monitoring the environmental presence of this emerging contaminant and for conducting exposure and risk assessments.
Application Notes and Protocols for the GC-MS Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A-bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a w...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A-bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a widely used brominated flame retardant (BFR) in various consumer products, including plastics and electronics.[1] Its persistence and potential for bioaccumulation have led to increasing interest in its analysis in environmental and biological matrices. This document provides a comprehensive overview of the application of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of TBBPA-DBPE, including recommended protocols, challenges, and data presentation.
The analysis of TBBPA-DBPE by GC-MS is challenging due to the molecule's thermal lability. At the elevated temperatures required for gas chromatography, TBBPA-DBPE is prone to degradation, leading to the formation of various byproducts. This degradation can result in poor peak shape, the appearance of erroneous peaks, and inaccurate quantification.[1][3] Thermal desorption methods, in particular, have been shown to cause significant degradation, including debromination and chain cleavage.[1] Therefore, careful optimization of GC-MS parameters, especially the injector temperature, is crucial. For robust quantitative analysis, alternative techniques such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) or Supercritical Fluid Chromatography (SFC) may be more suitable.[3][4]
Experimental Protocols
Sample Preparation
The choice of sample preparation method depends on the matrix.
For Plastic Samples:
A straightforward solvent extraction method can be employed.
Obtain a representative sample of the plastic material.
If necessary, reduce the particle size of the sample by grinding or cutting.
Accurately weigh approximately 0.1-0.5 g of the sample into a glass vial.
Add a suitable solvent, such as dichloromethane or toluene, to dissolve the polymer matrix and extract the TBBPA-DBPE.[5]
Vortex or sonicate the sample to ensure complete dissolution and extraction.
Filter the extract to remove any insoluble material.
The extract can then be directly injected into the GC-MS or further diluted if necessary.
For Environmental Samples (e.g., Soil, Sediment):
A more rigorous extraction and cleanup procedure is required to remove interfering substances.
Accurately weigh a homogenized sample (e.g., 5-10 g of soil) into an extraction thimble.
Perform a Soxhlet extraction with a suitable solvent mixture, such as hexane/acetone, for several hours.
Concentrate the extract using a rotary evaporator.
For cleanup, Gel Permeation Chromatography (GPC) can be used to remove high molecular weight interferences.[6]
Further cleanup can be achieved using a silica gel column.[6] The sample is loaded onto the column and eluted with solvents of increasing polarity to isolate the BFR fraction.
The final eluate is concentrated and solvent-exchanged into a suitable solvent for GC-MS analysis.
GC-MS Instrumentation and Parameters
The following are suggested starting parameters for the GC-MS analysis of TBBPA-DBPE. These parameters are based on methods for the parent compound TBBPA and other BFRs and will require optimization.[2][5]
Table 1: Suggested GC-MS Parameters
Parameter
Value
Gas Chromatograph
Injection Port Temp.
250-270 °C (Optimization is critical)
Injection Mode
Splitless or Pulsed Splitless
Carrier Gas
Helium
Flow Rate
1.0 - 1.5 mL/min (Constant Flow)
Column
DB-5MS (30 m x 0.25 mm, 0.25 µm) or similar
Oven Program
Initial: 100 °C, hold 1 min
Ramp 1: 20 °C/min to 250 °C
Ramp 2: 5 °C/min to 320 °C, hold 10 min
Mass Spectrometer
Ion Source Temp.
230 °C
Transfer Line Temp.
280 °C
Ionization Mode
Electron Ionization (EI)
Ionization Energy
70 eV
Acquisition Mode
Full Scan (m/z 100-1000) for identification
Selected Ion Monitoring (SIM) for quantification
Data Presentation
Quantitative Data
For quantitative analysis, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is recommended to enhance sensitivity and selectivity. The characteristic ions for TBBPA-DBPE should be monitored.
Table 2: Characteristic Ions for TBBPA-DBPE in SIM Mode
Fragment ion corresponding to 1,2-dibromopropane[1]
Note: Due to the thermal degradation of TBBPA-DBPE, it is advisable to also monitor for the presence of its degradation products to assess the extent of in-source decay.
Visualization of Experimental Workflow and Toxicological Overview
Experimental Workflow
The general workflow for the analysis of TBBPA-DBPE in environmental samples is depicted below.
Caption: GC-MS analysis workflow for TBBPA-DBPE.
Toxicological Summary
TBBPA-DBPE is an exogenous compound, and while it does not appear to be directly involved in specific metabolic signaling pathways, toxicological studies have provided insights into its biological effects.
Application Notes and Protocols for the Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in Soil
Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a brominated flame retardant (BFR) used in various consumer and ind...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a brominated flame retardant (BFR) used in various consumer and industrial products to reduce their flammability. Due to its persistence and potential for bioaccumulation, there is a growing need for sensitive and reliable analytical methods to monitor its presence in environmental matrices such as soil. This document provides detailed application notes and protocols for the sample preparation and analysis of TBBPA-DBPE in soil, intended for researchers, scientists, and professionals in environmental monitoring and drug development. The described methods focus on efficient extraction and cleanup of soil samples prior to chromatographic analysis.
Analytical Workflow Overview
The overall workflow for the determination of TBBPA-DBPE in soil samples involves several key stages: sample collection and pre-treatment, extraction of the analyte from the soil matrix, cleanup of the extract to remove interfering substances, and finally, instrumental analysis.
Caption: Experimental workflow for TBBPA-DBPE analysis in soil.
Quantitative Data Summary
The selection of an appropriate extraction and cleanup method is critical for achieving accurate and precise quantification of TBBPA-DBPE in soil. The following table summarizes key performance data from published methods.
Protocol 1: Ultrasonic-Assisted Extraction (UAE) of TBBPA-DBPE from Soil
This protocol describes a common and effective method for extracting TBBPA-DBPE from soil samples using ultrasonication.
1. Materials and Reagents:
Homogenized and sieved (<2 mm) air-dried soil sample
Anhydrous sodium sulfate (Na₂SO₄), baked at 400°C for 4 hours
Extraction solvent: Hexane/Dichloromethane (1:1, v/v), pesticide grade or equivalent
Centrifuge tubes (50 mL, glass with PTFE-lined caps)
Ultrasonic bath
Centrifuge
Evaporation system (e.g., rotary evaporator or nitrogen evaporator)
2. Procedure:
Weigh 5 g of the homogenized soil sample into a 50 mL glass centrifuge tube.
Add 2 g of anhydrous sodium sulfate to the soil sample to remove residual moisture.
Spike the sample with a surrogate standard solution, if used.
Add 20 mL of the hexane/dichloromethane (1:1, v/v) extraction solvent to the centrifuge tube.
Cap the tube tightly and vortex for 1 minute to ensure thorough mixing.
Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 25°C).
After sonication, centrifuge the sample at 3000 rpm for 10 minutes to separate the soil from the solvent.
Carefully decant the supernatant into a clean collection flask.
Repeat the extraction (steps 4-8) two more times with fresh aliquots of the extraction solvent.
Combine all the extracts.
Concentrate the combined extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.
The concentrated extract is now ready for cleanup.
Protocol 2: Solid-Phase Extraction (SPE) Cleanup of Soil Extract
This protocol provides a detailed procedure for cleaning up the soil extract obtained from Protocol 1 to remove interfering co-extractives prior to instrumental analysis.
1. Materials and Reagents:
Concentrated soil extract from Protocol 1
SPE cartridges: Silica gel (e.g., 6 mL, 1 g) or Florisil®
SPE vacuum manifold
Hexane, Dichloromethane, Acetone (pesticide grade or equivalent)
Collection vials
2. Procedure:
SPE Cartridge Conditioning:
Place the silica gel SPE cartridge on the vacuum manifold.
Wash the cartridge with 10 mL of dichloromethane, followed by 10 mL of hexane. Do not allow the cartridge to go dry between solvent additions.
After the final hexane wash, allow the cartridge to dry under vacuum for 1-2 minutes.
Sample Loading:
Re-dissolve the 1 mL concentrated extract from Protocol 1 in 1 mL of hexane.
Load the re-dissolved extract onto the conditioned SPE cartridge.
Allow the sample to pass through the sorbent bed under gravity or with a gentle vacuum.
Elution of Interferences:
Wash the cartridge with 10 mL of hexane to elute non-polar interferences. Discard this fraction.
Elution of TBBPA-DBPE:
Place a clean collection vial under the cartridge.
Elute the target analyte, TBBPA-DBPE, with 15 mL of a hexane/dichloromethane (1:1, v/v) mixture.
Final Concentration:
Evaporate the collected eluate to near dryness under a gentle stream of nitrogen.
Reconstitute the residue in a suitable solvent (e.g., 1 mL of mobile phase for LC analysis or a suitable solvent for GC analysis) and add an internal standard if required.
The sample is now ready for instrumental analysis.
Logical Relationships in Sample Preparation
The following diagram illustrates the decision-making process and logical flow involved in the sample preparation for TBBPA-DBPE analysis in soil.
Caption: Decision flow for soil sample preparation.
Conclusion
The successful determination of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in soil relies on a robust sample preparation methodology. The choice between ultrasonic-assisted extraction and pressurized liquid extraction will depend on the laboratory's resources and desired sample throughput, with PFE generally offering higher recovery rates. A subsequent solid-phase extraction cleanup step is crucial for removing matrix interferences and ensuring reliable quantification by instrumental analysis. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists working on the analysis of this emerging environmental contaminant.
Application Note and Protocols for the Extraction of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane from Polymeric Materials
Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a widely utilized brominated flame retardant (BFR) in a variety of...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a widely utilized brominated flame retardant (BFR) in a variety of polymers to reduce their flammability.[1][2] Common polymers containing TBBPA-DBPE include high-impact polystyrene (HIPS), polypropylene (PP), high-density polyethylene (HDPE), and acrylonitrile butadiene styrene (ABS).[1][2] Due to the potential environmental and health risks associated with BFRs, accurate and efficient methods for their extraction and quantification from polymeric matrices are crucial for researchers, scientists, and drug development professionals.[2] This document provides detailed application notes and protocols for the extraction of TBBPA-DBPE from polymers.
Overview of Extraction Methodologies
Several techniques have been developed for the extraction of TBBPA-DBPE from polymeric materials. The choice of method often depends on the polymer type, the required extraction efficiency, and the available instrumentation. Common methods include solvent extraction (Soxhlet, ultrasonic-assisted, microwave-assisted), supercritical fluid extraction (SFE), and thermal desorption.[1][3][4] Subsequent analysis and quantification are typically performed using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][4][5]
Quantitative Data Summary
The efficiency of TBBPA-DBPE extraction is highly dependent on the chosen method and solvent system. The following table summarizes quantitative data from various studies.
This section provides detailed protocols for three common extraction methods: Ultrasonic-Assisted Extraction (UAE), Soxhlet Extraction, and a Rapid Method using Dichloromethane.
Protocol 1: Ultrasonic-Assisted Extraction (UAE) of TBBPA-DBPE from ABS Plastic
This protocol is based on methodologies that have demonstrated high extraction efficiencies for TBBPA from ABS, a common polymer in electronic waste.[2][5]
1. Sample Preparation:
Grind the polymer sample to a fine powder (e.g., using a cryogenic mill) to increase the surface area for extraction.
Accurately weigh approximately 1 gram of the powdered polymer into a glass centrifuge tube.
2. Extraction Procedure:
Add 10 mL of a 1:1 (v/v) mixture of 1-propanol and heptane to the centrifuge tube.
Place the tube in an ultrasonic bath.
Sonicate the sample for 30 minutes at a controlled temperature (e.g., 40°C).
After sonication, centrifuge the sample at 4000 rpm for 10 minutes to separate the polymer residue from the solvent extract.
Carefully decant the supernatant (the solvent extract) into a clean collection vial.
Repeat the extraction process (steps 2a-2e) two more times with fresh solvent to ensure complete extraction.
Combine the supernatants from all three extraction cycles.
3. Sample Clean-up and Analysis:
The combined extract can be concentrated under a gentle stream of nitrogen if necessary.
The extract is now ready for analysis by GC-MS or LC-MS for the quantification of TBBPA-DBPE.
Protocol 2: Soxhlet Extraction of TBBPA-DBPE from Polystyrene
Soxhlet extraction is a classic and effective method for the exhaustive extraction of analytes from solid matrices.[3][7]
1. Sample Preparation:
Prepare a thimble by placing a small amount of glass wool at the bottom.
Accurately weigh approximately 2-5 grams of the powdered polystyrene sample and place it in the thimble.
Cover the sample with another layer of glass wool.
2. Extraction Procedure:
Place the thimble into the Soxhlet extractor.
Fill a round-bottom flask with 250 mL of 1-propanol.
Assemble the Soxhlet apparatus and heat the solvent to its boiling point.
Allow the extraction to proceed for at least 6-12 hours, ensuring a consistent cycle of solvent siphoning.
3. Sample Concentration and Analysis:
After extraction, allow the apparatus to cool.
Remove the round-bottom flask containing the extract.
Concentrate the extract using a rotary evaporator.
The concentrated extract can then be transferred to a vial for analysis by an appropriate analytical instrument.
Protocol 3: Rapid Extraction Method for Various Plastics
This method is designed for rapid screening and determination of TBBPA-DBPE in various plastic materials, offering reduced analysis time and solvent consumption.[8]
1. Sample Preparation:
Cut or grind the plastic sample into small pieces.
Weigh approximately 0.5 grams of the sample into a glass vial.
2. Extraction and Clean-up:
Add 10 mL of dichloromethane to the vial.
Vortex the sample for 1 minute.
Place the vial in an ultrasonic bath and sonicate for 30 minutes.
After sonication, carefully add 5 mL of concentrated sulfuric acid dropwise to the vial for clean-up. (Caution: This step should be performed in a fume hood with appropriate personal protective equipment).
Vortex the mixture for another minute.
Centrifuge the vial to separate the layers.
The upper organic layer (dichloromethane) contains the extracted TBBPA-DBPE.
3. Analysis:
Carefully transfer the organic layer to a clean vial for direct analysis by GC-MS.
Visualizations
Experimental Workflow for TBBPA-DBPE Extraction and Analysis
Caption: General workflow for TBBPA-DBPE extraction.
Application Notes and Protocols: Thermal Decomposition Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant (BFR), is utilized to enhance the fire resistance of var...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant (BFR), is utilized to enhance the fire resistance of various materials. Understanding its thermal decomposition behavior is crucial for predicting its environmental fate, assessing potential risks associated with its lifecycle, and ensuring the safety and stability of materials in which it is incorporated. This document provides detailed application notes and protocols for the comprehensive thermal decomposition analysis of this compound using Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS).
Physicochemical Properties
Property
Value
Synonym
Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether
CAS Number
21850-44-2
Molecular Formula
C₂₁H₂₀Br₈O₂
Molecular Weight
943.61 g/mol
Experimental Protocols
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
Objective: To determine the thermal stability, decomposition temperatures, and associated weight loss of the compound, as well as to identify endothermic and exothermic transitions.
Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DSC concurrently is recommended.
Methodology:
Sample Preparation: Accurately weigh 5-10 mg of the finely ground sample into an alumina or platinum crucible.
Instrument Setup:
Purge Gas: High-purity nitrogen at a flow rate of 50 mL/min.
Temperature Program:
Equilibrate at 30 °C.
Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min.
Data Acquisition: Record weight change (TGA) and heat flow (DSC) as a function of temperature.
Data Analysis:
From the TGA curve, determine the onset temperature of decomposition (Tonset), the temperature of maximum weight loss rate (Tmax), and the percentage of weight loss at each decomposition stage.
From the DSC curve, identify the temperatures of endothermic (e.g., melting) and exothermic (e.g., decomposition) events.
Objective: To identify the volatile and semi-volatile organic compounds produced during the thermal decomposition of the sample.
Instrumentation: A pyrolysis unit directly coupled to a gas chromatograph with a mass spectrometer detector (Py-GC/MS).
Methodology:
Sample Preparation: Place approximately 0.1-0.5 mg of the sample into a pyrolysis sample cup.
Pyrolysis Conditions:
Pyrolysis Temperature: 600 °C (A temperature high enough to ensure complete decomposition based on TGA data).
Pyrolysis Time: 15 seconds.
Interface Temperature: 300 °C.
Gas Chromatography (GC) Conditions:
Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Oven Temperature Program:
Initial temperature: 50 °C, hold for 2 minutes.
Ramp to 300 °C at 10 °C/min.
Hold at 300 °C for 10 minutes.
Injector Temperature: 300 °C (in split mode, e.g., 50:1).
Mass Spectrometry (MS) Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: m/z 40-600.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Data Analysis: Identify the separated compounds by comparing their mass spectra with a reference library (e.g., NIST).
Data Presentation
Illustrative Thermal Analysis Data
Note: The following data is illustrative and based on the analysis of structurally similar brominated flame retardants. Actual experimental values may vary.
Table 1: Summary of TGA/DSC Data
Parameter
Illustrative Value
Melting Point (DSC, Tonset)
~110 - 120 °C
Decomposition Stage 1 (TGA)
Onset Temperature (Tonset)
~250 - 280 °C
Peak Temperature (Tmax)
~300 - 330 °C
Weight Loss
~40 - 50 %
Decomposition Stage 2 (TGA)
Onset Temperature (Tonset)
~350 - 380 °C
Peak Temperature (Tmax)
~400 - 430 °C
Weight Loss
~30 - 40 %
Residue at 800 °C
~10 - 20 %
Table 2: Potential Pyrolysis Products Identified by Py-GC/MS
Retention Time (min)
Tentative Identification
Key Mass Fragments (m/z)
Variable
Hydrogen Bromide (HBr)
80, 82
Variable
2,3-Dibromopropene
198, 200, 119, 121
Variable
Phenol
94, 66, 65
Variable
Bromophenol isomers
172, 174, 93, 65
Variable
Dibromophenol isomers
250, 252, 254, 171, 173
Variable
Tribromophenol isomers
328, 330, 332, 334, 251, 253
Variable
Tetrabromobisphenol A
544, 529, 465
Visualizations
Caption: Experimental workflow for thermal decomposition analysis.
Caption: Proposed thermal decomposition pathway.
Discussion of Decomposition Mechanism
The thermal decomposition of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is anticipated to proceed through a multi-step radical mechanism. The initial and most labile bonds are the C-Br bonds in the 2,3-dibromopropoxy side chains, followed by the ether linkages.
Initiation: At elevated temperatures, the initial decomposition is likely triggered by the homolytic cleavage of the C-Br bonds in the aliphatic side chains, releasing bromine radicals (Br•). These highly reactive radicals can then abstract hydrogen atoms from the propyl chains or other molecules, leading to the formation of hydrogen bromide (HBr), a major product in the decomposition of many BFRs.
Propagation: Concurrently, the ether bonds connecting the brominated phenyl rings to the propyl chains can undergo scission. This would lead to the formation of brominated phenoxy radicals and dibromopropoxy radicals. The isopropylidene bridge linking the two phenyl rings may also cleave at higher temperatures.
Product Formation: The radical intermediates formed will undergo further reactions such as rearrangement, fragmentation, and combination to yield a complex mixture of smaller, more volatile products. The dibromopropoxy fragments are expected to form compounds like 2,3-dibromopropene. The brominated phenoxy intermediates will likely lead to the formation of a series of brominated phenols (mono-, di-, and tri-bromophenols) and potentially tetrabromobisphenol A.
Termination: At very high temperatures, the aromatic rings can undergo condensation and cyclization reactions, leading to the formation of a stable carbonaceous char residue.
This proposed mechanism provides a framework for understanding the thermal degradation of this flame retardant and for interpreting the experimental data obtained from TGA/DSC and Py-GC/MS analyses. The identification of specific decomposition products is critical for assessing the potential environmental and health impacts associated with the thermal stress of materials containing this additive.
Method
Application Notes and Protocols: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane as a Flame Retardant in Polypropylene
Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a brominated flame retardant utilized in various polymers, includin...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), is a brominated flame retardant utilized in various polymers, including polypropylene (PP).[1] Its high bromine content makes it an effective flame retardant, primarily acting in the gas phase to quench the radical chain reactions of combustion.[2] This document provides detailed application notes and experimental protocols for researchers and scientists on the use of TBBPA-DBPE in polypropylene, often in conjunction with a synergist like antimony trioxide (Sb₂O₃) to enhance its efficacy.[3][4]
Mechanism of Action
The primary flame retardant mechanism of TBBPA-DBPE in polypropylene is based on a gas-phase inhibition of the combustion process. Upon heating, the C-Br bonds in the flame retardant break, releasing bromine radicals (Br•). These radicals are highly effective at scavenging the high-energy H• and OH• radicals that propagate the fire, thus interrupting the exothermic chain reactions of combustion. When used with antimony trioxide, a synergistic effect is observed. The antimony trioxide reacts with the released hydrogen bromide (HBr) to form antimony trihalides (e.g., SbBr₃), which are volatile and also act as potent flame inhibitors in the gas phase.[2][3]
Data Presentation
The following tables summarize the expected flammability performance of polypropylene composites containing TBBPA-DBPE, with and without antimony trioxide. The data is based on a combination of a cited successful formulation and expected trends from related research, as comprehensive public data for a full range of concentrations is limited.
Table 1: Limiting Oxygen Index (LOI) and UL-94 Flammability Ratings
Injection molding machine or compression molder for specimen preparation
Procedure:
Drying: Dry the polypropylene pellets at 80-90°C for at least 4 hours to remove any moisture. The flame retardant and synergist powders should also be dried under vacuum at 60-70°C for 4 hours.
Premixing: Accurately weigh the dried PP pellets, TBBPA-DBPE, and Sb₂O₃ (if used) according to the desired formulation ratios (see Table 1). Physically mix the components in a bag or a blender to ensure a homogenous premix.
Melt Compounding:
Set the temperature profile of the twin-screw extruder. A typical temperature profile for polypropylene is from 180°C to 210°C from the hopper to the die.
Feed the premixed material into the extruder at a constant rate.
The screw speed should be set to ensure proper mixing and dispersion of the additives within the polymer matrix (e.g., 100-200 rpm).
Pelletizing: The extruded molten strand is cooled in a water bath and then fed into a pelletizer to produce composite pellets.
Drying of Pellets: Dry the resulting pellets at 80-90°C for 4 hours before further processing.
Specimen Preparation: Prepare test specimens for flammability and mechanical testing by injection molding or compression molding the dried pellets according to standard procedures (e.g., ASTM D3641 for injection molding).
2. Flammability Testing Protocols
a. Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2)
Procedure:
Prepare test specimens of the required dimensions (typically 70-150 mm long, 6.5 ± 0.5 mm wide, and 3.0 ± 0.5 mm thick).
Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours.
Mount a specimen vertically in the center of the glass chimney of the LOI apparatus.
Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow rate.
Ignite the top of the specimen using a pilot flame and observe its burning behavior.
Adjust the oxygen concentration in the gas mixture and repeat the test with new specimens until the minimum oxygen concentration that just supports sustained combustion is determined. This concentration is the LOI value.
b. UL-94 Vertical Burning Test
Procedure:
Prepare at least five test specimens with dimensions of 125 ± 5 mm in length, 13 ± 0.5 mm in width, and a thickness of 3.2 ± 0.2 mm.
Condition the specimens as per the standard requirements (e.g., at 23 ± 2°C and 50 ± 5% relative humidity for 48 hours).
Mount a specimen vertically with its lower end 10 mm above the burner tube.
Apply a 20 mm high blue flame to the center of the lower edge of the specimen for 10 seconds.
Remove the flame and record the afterflame time (t₁).
If the specimen extinguishes, immediately reapply the flame for another 10 seconds.
Remove the flame and record the afterflame time (t₂) and afterglow time (t₃).
Record whether any flaming drips ignite a cotton patch placed 300 mm below the specimen.
Classify the material as V-0, V-1, or V-2 based on the criteria in the UL-94 standard.
c. Cone Calorimetry (ASTM E1354 / ISO 5660)
Procedure:
Prepare square test specimens, typically 100 mm x 100 mm, with a thickness of up to 50 mm.
Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours.
Wrap the specimen in aluminum foil, leaving the top surface exposed, and place it in the specimen holder.
Expose the specimen to a constant heat flux, typically 35 or 50 kW/m², from a conical heater.
A spark igniter is used to ignite the pyrolysis gases.
During the test, continuously measure the oxygen concentration in the exhaust gas, the mass of the specimen, and the smoke obscuration.
From these measurements, calculate key parameters such as the heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), time to ignition (TTI), and smoke production rate.
Visualizations
Caption: Experimental workflow for preparing and testing flame-retardant polypropylene composites.
Caption: Synergistic flame retardant mechanism of TBBPA-DBPE and Sb₂O₃ in polypropylene.
Application Note: Structural Elucidation of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane using NMR Spectroscopy
For Researchers, Scientists, and Drug Development Professionals Abstract This application note details the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of the brominated flame retar...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This application note details the use of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of the brominated flame retardant, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane. We provide comprehensive ¹H and ¹³C NMR spectral data, a detailed experimental protocol for data acquisition, and a workflow for spectral analysis. This guide is intended to assist researchers in the unambiguous characterization of this and structurally related molecules.
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a complex brominated flame retardant. Its efficacy and safety are intrinsically linked to its precise chemical structure. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound by probing the magnetic properties of atomic nuclei. This note focuses on the application of ¹H and ¹³C NMR for the complete structural verification of this compound.
The structure of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane presents several key features for NMR analysis: the aromatic protons on the tetrabromobisphenol A core, the isopropylidene bridge protons, and the protons of the two 2,3-dibromopropoxy side chains. Each of these structural motifs gives rise to characteristic signals in the NMR spectrum, allowing for a full assignment and confirmation of the molecule's connectivity.
Predicted NMR Spectral Data
The following tables summarize the expected ¹H and ¹³C NMR spectral data for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, based on published data[1]. The spectra are typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.
Table 1: ¹H NMR Spectral Data (300 MHz, CDCl₃) [1]
Chemical Shift (δ/ppm)
Multiplicity
Integration (No. of Protons)
Coupling Constant (J/Hz)
Assignment
7.28
s
4H
-
Ar-H
4.46–4.54
m
2H
-
CHBr
4.41
dd
2H
9.8, 5.9
ArOCH₂
4.31
dd
2H
9.8, 5.0
ArOCH₂
4.06
dd
2H
10.8, 7.2
CH₂Br
3.93
dd
2H
10.8, 1
CH₂Br
1.58
s
6H
-
C(CH₃)₂
Table 2: ¹³C NMR Spectral Data (75 MHz, CDCl₃) [1]
Chemical Shift (δ/ppm)
Assignment
150.19
C-O (aromatic)
148.32
C (aromatic)
131.04
CH (aromatic)
117.98
C-Br (aromatic)
72.96
CH₂O
48.22
CHBr
42.30
C(CH₃)₂
33.41
CH₂Br
30.40
C(CH₃)₂
Experimental Protocol
This section provides a standard operating procedure for the acquisition of ¹H and ¹³C NMR spectra for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
3.1. Sample Preparation
Analyte: Weigh approximately 10-20 mg of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Solvent: Use approximately 0.6-0.7 mL of high-purity deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference.
Dissolution: Dissolve the analyte in the deuterated solvent in a clean, dry vial. Ensure complete dissolution, using gentle vortexing if necessary.
Transfer: Transfer the solution into a clean, dry 5 mm NMR tube. The sample height should be sufficient to cover the NMR probe's detection coils (typically 4-5 cm).
3.2. NMR Instrument Parameters
The following are typical acquisition parameters for a 300 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.
3.2.1. ¹H NMR Acquisition
Spectrometer Frequency: 300 MHz
Pulse Sequence: Standard single-pulse (zg)
Number of Scans: 16 to 32
Relaxation Delay (d1): 1.0 s
Acquisition Time: ~2.7 s
Spectral Width: 0 to 10 ppm
Temperature: 298 K
3.2.2. ¹³C NMR Acquisition
Spectrometer Frequency: 75 MHz
Pulse Sequence: Proton-decoupled pulse program (e.g., zgpg30)
Number of Scans: 1024 to 4096 (due to the low natural abundance and sensitivity of the ¹³C nucleus)
Relaxation Delay (d1): 2.0 s
Acquisition Time: ~1.8 s
Spectral Width: 0 to 160 ppm
Temperature: 298 K
3.3. Data Processing
Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.
Phasing: Manually or automatically phase correct the spectrum to obtain pure absorption lineshapes.
Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.
Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm for ¹H and ¹³C spectra.
Integration (¹H NMR): Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.
Peak Picking: Identify and label the chemical shifts of all significant peaks.
Workflow for Structural Elucidation
The following diagram illustrates the logical workflow for the structural elucidation of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane using NMR spectroscopy.
Caption: Workflow for NMR-based Structural Elucidation.
Conclusion
NMR spectroscopy is an indispensable tool for the structural elucidation of complex organic molecules like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane. By following the detailed protocols for sample preparation, data acquisition, and processing outlined in this application note, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The provided spectral data and assignments serve as a reliable reference for the unambiguous confirmation of the compound's structure, ensuring the integrity of research and development activities.
Application Notes and Protocols for Quantifying 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in Electronic Waste
Introduction 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a widely used brominated flame retardant (BFR) in the plastic compo...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl) ether (TBBPA-DBPE), is a widely used brominated flame retardant (BFR) in the plastic components of electronic and electrical equipment to enhance fire safety.[1] Due to its persistence, potential for bioaccumulation, and suspected toxicity, there is growing concern about its release into the environment during the recycling and disposal of electronic waste (e-waste). Accurate quantification of TBBPA-DBPE in e-waste is crucial for environmental monitoring, risk assessment, and the development of safe recycling processes.
These application notes provide detailed protocols for the quantification of TBBPA-DBPE in plastic components of e-waste, targeting researchers, scientists, and professionals in environmental science and drug development. The methodologies described encompass sample preparation, extraction, and analysis using gas chromatography-mass spectrometry (GC-MS).
Data Presentation
The following table summarizes the concentration of Tetrabromobisphenol A (TBBPA) and its derivatives found in various electronic waste plastics. Data for TBBPA is more readily available and is presented here to provide context for the expected concentration ranges of its derivatives like TBBPA-DBPE.
This section outlines the detailed methodologies for the quantification of TBBPA-DBPE in e-waste plastics, from sample collection to instrumental analysis.
Sample Preparation
Sample Collection: Collect representative samples of plastic from various electronic waste items (e.g., computer housings, monitor casings, printers).
Size Reduction: Cut the plastic samples into small pieces (approximately 1-2 mm) using stainless steel scissors or a cryogenic grinder to increase the surface area for efficient extraction.
Homogenization: Thoroughly mix the shredded plastic pieces to ensure a homogenous sample.
Extraction: Soxhlet Extraction Protocol
Soxhlet extraction is a classical and robust method for extracting organic compounds from a solid matrix.
Apparatus:
Soxhlet extractor
Heating mantle
Round-bottom flask (250 mL)
Cellulose extraction thimble
Condenser
Reagents:
Toluene, analytical grade
1-Propanol, analytical grade
Internal Standard: ¹³C₁₂-TBBPA or a suitable labeled analogue of TBBPA-DBPE.
Procedure:
Accurately weigh approximately 2-5 g of the homogenized plastic sample and place it into a cellulose extraction thimble.
Spike the sample with a known amount of the internal standard.
Place the thimble into the Soxhlet extractor.
Add 150 mL of a toluene and 1-propanol mixture (1:1, v/v) to the round-bottom flask.[3]
Assemble the Soxhlet apparatus and connect the condenser to a cold water supply.
Heat the flask using the heating mantle to initiate solvent evaporation and reflux.
Extract the sample for 16-24 hours, ensuring a siphon cycle rate of 4-6 cycles per hour.
After extraction, allow the apparatus to cool to room temperature.
Concentrate the extract to approximately 1-2 mL using a rotary evaporator. The extract is now ready for clean-up.
Extract Clean-up: Solid Phase Extraction (SPE)
Clean-up is a critical step to remove interfering co-extracted compounds from the polymer matrix.
Apparatus:
SPE manifold
SPE cartridges (e.g., Florisil® or silica gel, 1 g)
Reagents:
Hexane, analytical grade
Dichloromethane, analytical grade
Procedure:
Condition the SPE cartridge by passing 5 mL of dichloromethane followed by 5 mL of hexane through it. Do not allow the cartridge to dry.
Load the concentrated extract (from step 3.2.9) onto the conditioned SPE cartridge.
Elute interfering compounds with 10 mL of hexane. Discard this fraction.
Elute the target analyte (TBBPA-DBPE) with 10 mL of a hexane:dichloromethane mixture (1:1, v/v).
Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.
Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and quantification of TBBPA-DBPE.
Instrumentation:
Gas chromatograph with a split/splitless injector
Mass spectrometer (single quadrupole, triple quadrupole, or high-resolution)
Autosampler
GC Conditions:
Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
MS Conditions:
Ionization Mode: Electron Impact (EI) at 70 eV.
Ion Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.
SIM Ions for TBBPA-DBPE: Monitor characteristic ions of TBBPA-DBPE. While TBBPA-DBPE is thermally labile and can degrade in the GC inlet, characteristic fragments can be monitored. Based on the structure, key fragments would include those related to the TBBPA core and the dibromopropoxy side chains. Common fragments for similar brominated compounds are often bromine-containing ions and fragments resulting from the loss of bromine atoms or side chains. For TBBPA itself, characteristic ions are m/z 544 and 529.[1] For TBBPA-DBPE, monitor for its molecular ion (if observable) and major fragment ions.
Quantification:
Create a calibration curve using standard solutions of TBBPA-DBPE at various concentrations.
Quantify the concentration of TBBPA-DBPE in the samples by comparing the peak area of the analyte to that of the internal standard and referencing the calibration curve.
Mandatory Visualizations
Experimental Workflow
Caption: Experimental workflow for TBBPA-DBPE quantification in e-waste.
Analytical Procedure Logic
Caption: Logical flow of the analytical procedure for TBBPA-DBPE.
Application Notes and Protocols for the Synthesis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Research Purposes Only These notes provide detailed protocols for the synthesis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant also known as TBBPA-DBPE, intended for use by...
Author: BenchChem Technical Support Team. Date: December 2025
For Research Purposes Only
These notes provide detailed protocols for the synthesis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant also known as TBBPA-DBPE, intended for use by researchers, scientists, and drug development professionals. The document includes a two-step synthesis procedure, purification methods, and protocols for investigating its potential biological effects.
Synthesis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE)
The synthesis of TBBPA-DBPE is a two-step process commencing with the allylation of Tetrabromobisphenol A (TBBPA) to form the diallyl ether intermediate, followed by the bromination of the allyl groups.
Step 1: Synthesis of Tetrabromobisphenol A diallyl ether
This step involves a Williamson ether synthesis where the hydroxyl groups of TBBPA are reacted with an allyl halide in the presence of a base.
Experimental Protocol:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Tetrabromobisphenol A (1.0 eq) in a suitable polar aprotic solvent such as acetone or dimethylformamide (DMF).
Addition of Base: Add a slight excess of a powdered anhydrous base, such as potassium carbonate (K₂CO₃, 2.2 eq) or sodium hydride (NaH, 2.2 eq), to the solution. Stir the mixture vigorously at room temperature for 30 minutes to facilitate the formation of the phenoxide.
Addition of Allyl Halide: Add allyl bromide (2.2 eq) dropwise to the reaction mixture.
Reaction: Heat the mixture to reflux and maintain the temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.
Purification: Dissolve the crude product in a suitable organic solvent like dichloromethane and wash with water to remove any remaining inorganic impurities. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude Tetrabromobisphenol A diallyl ether can be further purified by recrystallization or column chromatography.
Step 2: Bromination of Tetrabromobisphenol A diallyl ether to TBBPA-DBPE
This step involves the addition of bromine across the double bonds of the allyl groups of the intermediate to yield the final product. A previously reported method involves the use of a catalyst in a chlorinated solvent.[1]
Experimental Protocol:
Dissolution: Dissolve the synthesized Tetrabromobisphenol A diallyl ether (1.0 eq) in a chlorinated solvent such as chloroform in a reaction vessel.[1]
Catalyst Addition: Add a catalytic amount of a Lewis acid, such as aluminum bromide (AlBr₃), to the solution.[1]
Bromination: Cool the reaction mixture to 15-25°C using an ice bath. Slowly add a stoichiometric amount of bromine (2.0 eq) dissolved in chloroform to the reaction mixture with constant stirring. Maintain the temperature within the specified range during the addition.[1]
Reaction: After the addition of bromine is complete, continue to stir the reaction mixture at the same temperature for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.
Work-up: Upon completion, the reaction mixture, which is a saturated solution of the product in chloroform, can be directly processed. The chloroform solvent can be removed by heating with pulverized vapor.[1]
Purification: The resulting solid product can be collected by filtration and further purified by washing with a suitable solvent (e.g., a lower aliphatic alcohol like ethanol or isopropanol) to remove any unreacted bromine or byproducts. The final product can be dried under vacuum. The yield of this process is reported to be between 93-98%.[1]
TBBPA, the precursor to TBBPA-DBPE, has been reported to exhibit endocrine-disrupting properties and may affect various signaling pathways.[2][3][4] The following protocols are designed to investigate similar potential effects of TBBPA-DBPE.
Experimental Protocol: In Vitro Hepatotoxicity Assay
The liver is a primary site for the metabolism of xenobiotics, and assessing the toxicity of TBBPA-DBPE on liver cells is crucial.[2]
Cell Culture: Culture human hepatoma cells (e.g., HepG2) in appropriate media and conditions.
Treatment: Seed the cells in 96-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of TBBPA-DBPE (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.
Cell Viability Assay (MTT Assay):
After the treatment period, add MTT solution to each well and incubate for 2-4 hours.
Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol).
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).
This assay determines if TBBPA-DBPE can bind to hormone receptors, suggesting potential endocrine-disrupting activity.
Receptor Preparation: Prepare cell lysates or purified recombinant human AR and ER.
Competitive Binding: In a multi-well plate, incubate the receptor preparation with a fixed concentration of a radiolabeled ligand (e.g., [³H]-dihydrotestosterone for AR, [³H]-estradiol for ER) and increasing concentrations of TBBPA-DBPE.
Separation: Separate the receptor-bound from free radioligand using a suitable method (e.g., filtration, dextran-coated charcoal).
Quantification: Measure the radioactivity of the receptor-bound fraction using a scintillation counter.
Data Analysis: Plot the percentage of radioligand binding against the concentration of TBBPA-DBPE. Determine the IC₅₀ value, which represents the concentration of TBBPA-DBPE required to displace 50% of the radiolabeled ligand.
Visualizations
Synthesis Workflow
Caption: Workflow for the two-step synthesis of TBBPA-DBPE.
Hypothesized Signaling Pathway Perturbation
Based on the known effects of the parent compound TBBPA, TBBPA-DBPE may interfere with hormonal and xenobiotic response pathways.
Caption: Hypothesized signaling pathways affected by TBBPA-DBPE.
Solubility of "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" in organic solvents
For researchers, scientists, and drug development professionals, understanding the solubility of complex molecules like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a critical first step in experimental de...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the solubility of complex molecules like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a critical first step in experimental design. This technical support center provides a comprehensive overview of its solubility in various organic solvents, detailed experimental protocols for determining solubility, and a troubleshooting guide to address common challenges encountered in the laboratory.
Solubility Profile of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant, is a large, hydrophobic molecule with limited solubility in many common solvents. The available data, both qualitative and quantitative, are summarized below to guide solvent selection for your experiments.
Solvent
Chemical Formula
Solubility
Temperature (°C)
Qualitative Data
Chloroform
CHCl₃
Slightly Soluble
Not Specified
Dichloromethane
CH₂Cl₂
Soluble
Not Specified
Dimethyl Sulfoxide (DMSO)
(CH₃)₂SO
Slightly Soluble
Not Specified
Toluene
C₇H₈
Soluble
Not Specified
Acetone
(CH₃)₂CO
Soluble
Not Specified
Methanol
CH₃OH
Insoluble/Slightly Soluble (Conflicting Reports)
Not Specified
Water
H₂O
Insoluble
20
Quantitative Data
Toluene
C₇H₈
50 µg/mL
Not Specified
Water
H₂O
144 ng/L
20
Experimental Workflow for Solubility Determination
The following diagram outlines a typical workflow for determining the solubility of a compound like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Caption: A generalized workflow for the experimental determination of solubility.
Experimental Protocols
A standard method for determining the solubility of poorly soluble compounds is the shake-flask method.
Objective: To determine the equilibrium solubility of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in a given organic solvent at a specific temperature.
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Procedure:
Preparation: Prepare a series of standard solutions of the compound in the chosen solvent at known concentrations to create a calibration curve.
Sample Preparation: Add an excess amount of the solid compound to a vial containing a known volume of the solvent. The presence of undissolved solid is crucial to ensure saturation.
Equilibration: Seal the vials and place them in a constant temperature environment. Agitate the samples using an orbital shaker or magnetic stirrer for a predetermined period (e.g., 24-72 hours) to allow the solution to reach equilibrium.
Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. For finer particles, centrifugation at a controlled temperature is recommended to separate the undissolved solid.
Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a syringe filter to remove any remaining solid particles.
Dilution: Dilute the filtered saturated solution with the solvent to a concentration that falls within the range of the calibration curve.
Analysis: Analyze the diluted sample using a validated analytical method, such as HPLC, to determine the concentration of the dissolved compound.
Calculation: Use the calibration curve to calculate the concentration of the compound in the diluted sample. Back-calculate to determine the concentration in the original saturated solution, which represents the solubility.
Troubleshooting Guide & FAQs
Q1: The compound is not dissolving, or is dissolving very slowly, even in solvents where it is reported to be soluble.
A1: Increase Surface Area: The particle size of the solid can significantly affect the dissolution rate. Grinding the compound to a fine powder will increase the surface area available for solvent interaction.
A2: Increase Agitation: Ensure vigorous and continuous mixing to maximize the interaction between the solute and the solvent.
A3: Increase Temperature: Gently warming the solvent can increase the solubility of many compounds. However, be cautious as this may also lead to degradation of the compound. Always verify the thermal stability of your compound before applying heat. It is also important to note that the final solubility value will be temperature-dependent.
A4: Use Sonication: An ultrasonic bath can be used to break up agglomerates and enhance dissolution.
Q2: I observe a precipitate forming after initially dissolving the compound.
A1: Supersaturation: The solution may have been supersaturated. This can occur if the solution was heated to dissolve the compound and then cooled. Ensure the solution is at equilibrium at the desired temperature.
A2: Solvent Evaporation: If the solvent is volatile, evaporation can lead to an increase in the concentration of the compound, causing it to precipitate. Ensure your experimental setup minimizes solvent loss.
A3: Purity of the Compound and Solvent: Impurities in either the compound or the solvent can affect solubility and may lead to precipitation. Use high-purity reagents.
Q3: The solubility values I obtain are not consistent across replicate experiments.
A1: Incomplete Equilibration: Ensure that the equilibration time is sufficient for the system to reach a true equilibrium. For poorly soluble compounds, this may take longer than 24 hours.
A2: Inaccurate Temperature Control: Solubility is highly dependent on temperature. Maintain a constant and accurately controlled temperature throughout the experiment.
A3: Incomplete Separation of Undissolved Solid: The presence of fine solid particles in the analyzed sample will lead to an overestimation of solubility. Improve your separation technique, for example, by using a smaller pore size filter or a higher centrifugation speed.
Q4: How do I choose the best solvent for my experiment?
A1: "Like Dissolves Like": As a general principle, nonpolar compounds tend to dissolve in nonpolar solvents, and polar compounds in polar solvents. Given the structure of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, it is a relatively nonpolar molecule, which is consistent with its reported solubility in solvents like toluene and dichloromethane.
A2: Consider Downstream Applications: The choice of solvent will also depend on the subsequent steps of your experiment. For example, if you are performing a biological assay, you will need to consider the toxicity of the solvent to the cells or organisms. In such cases, DMSO is often used as it is miscible with aqueous media, although its concentration should be kept low.
This technical guide provides a foundational understanding of the solubility of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane. For highly sensitive or regulated applications, it is always recommended to experimentally determine the solubility under the specific conditions of your experiment.
Optimization
Technical Support Center: Optimizing Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE) Extraction
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction efficiency of T...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction efficiency of Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE).
Troubleshooting Guides
This section addresses specific issues that may arise during the extraction of TBBPA-DBPE from various environmental matrices.
Problem 1: Low Recovery of TBBPA-DBPE
Potential Cause
Recommended Solution
Inadequate Extraction Method
For complex matrices like sediment and sewage sludge, classical methods like Soxhlet and sonication may yield lower recoveries.[1][2] Consider using more advanced techniques such as Pressurised Fluid Extraction (PFE) or fluidised bed extraction, which have demonstrated significantly higher recovery rates (90-98%).[1][2][3]
Suboptimal Solvent Selection
The choice of solvent is critical. For Soxhlet extraction from soil, polar solvents like ethanol and ethyl acetate have shown high extraction ratios.[4] For PFE, toluene has been used effectively.[5] For ultrasonic extraction of dust, a mixture of methanol, acetonitrile, and isopropanol (1:1:2) has proven successful.[6]
Insufficient Extraction Time or Cycles
Ensure the extraction time and the number of cycles are sufficient for complete extraction. For PFE, two cycles with a 20-minute extraction time have been shown to be effective.[5] For Soxhlet extraction, a duration of 16-24 hours at 4-6 cycles per hour is recommended by EPA Method 3540C.[7]
Matrix Effects
Complex sample matrices can interfere with the extraction process. For sediment and biota, co-extracted substances can suppress the analytical signal.[8][9] A thorough cleanup procedure is essential to mitigate these effects.
Analyte Degradation
TBBPA-DBPE can be susceptible to thermal degradation, especially at high temperatures used in some extraction and analytical techniques.[10] Minimize exposure to high temperatures where possible.
Problem 2: Poor Reproducibility of Results
Potential Cause
Recommended Solution
Inhomogeneous Sample
Ensure the sample is thoroughly homogenized before taking a subsample for extraction. For solid samples, grinding and sieving can improve homogeneity.
Inconsistent Extraction Parameters
Maintain consistent parameters (temperature, pressure, time, solvent-to-sample ratio) across all samples and batches. Automated systems like PFE can improve reproducibility.[1]
Variable Cleanup Efficiency
Inconsistent cleanup can lead to variable matrix effects and, consequently, poor reproducibility. Standardize the cleanup protocol, ensuring the same type and amount of sorbent and elution volumes are used for all samples.
Instrumental Drift
Calibrate the analytical instrument regularly and use internal standards to correct for any instrumental drift.
Problem 3: Presence of Interfering Peaks in Chromatograms
Potential Cause
Recommended Solution
Co-extracted Matrix Components
Environmental samples, particularly sediment and biota, contain numerous organic compounds that can be co-extracted with TBBPA-DBPE and interfere with its analysis.[8][9]
Lipids in Biological Samples
Biota samples have a high lipid content which can cause significant interference. Gel Permeation Chromatography (GPC) is a common and effective method for removing lipids.[5][11]
Humic Acids in Sediment and Soil
Humic and fulvic acids are common interferences in soil and sediment samples. Cleanup using silica gel or Florisil columns can help remove these polar interferences.[11]
Contamination from Labware or Solvents
Ensure all glassware is thoroughly cleaned and use high-purity solvents to avoid introducing contaminants.
Frequently Asked Questions (FAQs)
Q1: Which extraction method is best for TBBPA-DBPE?
A1: The optimal extraction method depends on the sample matrix. For sediment and sewage sludge, Pressurised Fluid Extraction (PFE) and fluidised bed extraction have shown superior recovery rates compared to traditional methods like Soxhlet and sonication.[1][2][3]
Q2: What are the key parameters to optimize for Pressurised Fluid Extraction (PFE)?
A2: Key parameters for PFE include the choice of solvent, temperature, pressure, extraction time, and the number of extraction cycles. For brominated flame retardants, optimal conditions have been reported as 100% toluene as the extraction solvent, an extraction time of 20 minutes, two cycles, and an extraction temperature of 100°C.[5]
Q3: How can I remove lipids from my biological sample extracts?
A3: Gel Permeation Chromatography (GPC) is a widely used and effective technique for removing high-molecular-weight lipids from biological extracts.[5][11] Other options include multi-layer silica columns.
Q4: What type of Solid Phase Extraction (SPE) sorbent should I use for cleanup?
A4: The choice of SPE sorbent depends on the nature of the interferences. For non-polar compounds like TBBPA-DBPE, a normal-phase sorbent like silica gel or Florisil can be effective in removing polar interferences.[11] For removing non-polar interferences, a reversed-phase sorbent like C18 may be suitable.
Q5: What are the safety precautions for handling TBBPA-DBPE?
A5: TBBPA-DBPE may be harmful if inhaled, swallowed, or absorbed through the skin, and may cause irritation. It is important to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust. Consult the Safety Data Sheet (SDS) for detailed safety information.
Data Presentation
Table 1: Comparison of Extraction Method Efficiency for TBBPA-DBPE
Technical Support Center: UV Stability of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) under UV irradiation.
Frequently Asked Questions (FAQs)
Q1: What is the general stability of TBBPA-DBPE when exposed to UV light?
A1: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) is susceptible to degradation upon exposure to UV radiation. The degradation process involves several chemical transformations, leading to the formation of various byproducts. The rate and extent of degradation can be influenced by the experimental conditions, such as the solvent used and the presence of a polymer matrix.
Q2: What are the primary degradation pathways of TBBPA-DBPE under UV irradiation?
A2: The photodegradation of TBBPA-DBPE proceeds through three main pathways: ether bond cleavage, debromination, and β-scission[1]. These processes lead to the formation of lower brominated bisphenol A analogs and other smaller molecules[1].
Q3: What is the quantum yield for the photodegradation of TBBPA-DBPE?
A3: The quantum yield (Φ), which represents the efficiency of a photochemical process, has been determined for TBBPA-DBPE. In a tetrahydrofuran (THF) solvent, the quantum yield is in the range of those observed for other brominated flame retardants, while it is significantly higher when embedded in a polystyrene (PS) film.
Quantitative Data Summary
The following table summarizes the reported quantum yields for the photodegradation of TBBPA-DBPE.
Medium
Wavelength (nm)
Quantum Yield (Φ)
Polystyrene (PS) film
290
0.82–0.89
Note: Data extracted from a study on the photodegradation of brominated flame retardants in polystyrene.
Troubleshooting Guide
This guide addresses common issues encountered during the experimental investigation of TBBPA-DBPE's UV stability.
Issue
Possible Cause(s)
Recommended Solution(s)
Inconsistent degradation rates between replicate experiments.
- Fluctuations in UV lamp intensity.- Variations in sample concentration or solvent purity.- Inconsistent sample positioning relative to the UV source.
- Regularly calibrate the UV lamp output.- Use high-purity solvents and prepare fresh solutions for each experiment.- Ensure a fixed and reproducible sample geometry.
Difficulty in identifying degradation products.
- Low concentration of degradation products.- Co-elution of products in chromatographic analysis.- Inappropriate analytical technique.
- Concentrate the sample post-irradiation.- Optimize the chromatographic method (e.g., gradient elution, different column).- Employ high-resolution mass spectrometry (e.g., HPLC-ESI-Orbitrap-MS) for accurate mass determination.
Precipitate formation during irradiation in solution.
- Photoproducts may have lower solubility than the parent compound.- Solvent evaporation due to heat from the UV lamp.
- Choose a solvent in which both the parent compound and expected products are soluble.- Control the temperature of the reaction vessel.
Discoloration of the polymer film during irradiation.
- Photo-oxidation of the polystyrene matrix.
- This is an expected phenomenon and can impact the degradation rate of the embedded TBBPA-DBPE due to a light screening effect. Document the color change and consider its effect on the interpretation of the results.
Experimental Protocols
Protocol 1: Photodegradation Study of TBBPA-DBPE in Solution
Objective: To determine the photodegradation rate and identify the major degradation products of TBBPA-DBPE in a solvent under UV irradiation.
UV lamp with a specific wavelength output (e.g., 290 nm)
High-Performance Liquid Chromatography with UV detector (HPLC-UV)
High-Resolution Mass Spectrometer (e.g., HPLC-ESI-Orbitrap-MS)
Procedure:
Prepare a stock solution of TBBPA-DBPE in the chosen solvent at a known concentration.
Transfer a specific volume of the solution into the quartz reaction vessel.
Place the vessel at a fixed distance from the UV lamp.
Irradiate the solution for a predetermined period, taking aliquots at regular time intervals.
Analyze the aliquots by HPLC-UV to monitor the decrease in the concentration of TBBPA-DBPE over time.
Analyze the final irradiated solution using HPLC-high resolution mass spectrometry to identify the degradation products based on their accurate mass and fragmentation patterns.
Protocol 2: Photodegradation Study of TBBPA-DBPE in a Polymer Film
Objective: To evaluate the photostability of TBBPA-DBPE when incorporated into a polymer matrix.
Materials:
TBBPA-DBPE
Polystyrene (PS)
A suitable solvent for both TBBPA-DBPE and PS (e.g., Tetrahydrofuran - THF)
Spin coater or film casting setup
UV lamp (monochromatic or polychromatic)
Infrared (IR) spectrometer
HPLC-UV system
Procedure:
Prepare a solution containing a known ratio of TBBPA-DBPE and polystyrene in the solvent.
Cast a thin film of the solution onto a suitable substrate (e.g., glass slide) using a spin coater or by solvent evaporation.
Ensure the film has a uniform thickness.
Expose the film to UV irradiation.
Monitor the chemical changes in the film using IR spectroscopy (e.g., monitoring the appearance of carbonyl groups from PS oxidation).
To quantify the degradation of TBBPA-DBPE, dissolve a portion of the irradiated film in a suitable solvent and analyze by HPLC-UV.
Visualizations
Caption: Proposed photodegradation pathways of TBBPA-DBPE under UV irradiation.
Caption: A logical workflow for troubleshooting common experimental issues.
Purification methods for technical grade "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane"
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of technical grade "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" (CAS No. 21850-44-2),...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of technical grade "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" (CAS No. 21850-44-2), a common brominated flame retardant. This guide is intended for researchers, scientists, and drug development professionals.
Frequently Asked Questions (FAQs)
Q1: What are the common impurities in technical grade 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane?
A1: Technical grade material may contain several impurities stemming from the synthesis process. The synthesis typically involves the reaction of tetrabromobisphenol A (TBBPA) with an allyl halide followed by bromination. Potential impurities include:
Unreacted Starting Materials: Residual tetrabromobisphenol A (TBBPA) and partially allylated TBBPA.
By-products of Allylation: Isomeric and oligomeric products.
By-products of Bromination: Incompletely brominated intermediates, where not all double bonds have reacted with bromine.
Solvent Residues: Residual solvents from the reaction and initial purification steps.
Inorganic Salts: Salts formed during the reaction and neutralization steps.
Q2: What are the recommended purification methods for this compound?
A2: The primary methods for purifying technical grade 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane are recrystallization and column chromatography. The choice of method depends on the level of impurities and the desired final purity.
Q3: Which analytical techniques are suitable for assessing the purity of the final product?
A3: Purity assessment is critical. The following techniques are recommended:
High-Performance Liquid Chromatography (HPLC): Useful for separating the target compound from closely related impurities. A reversed-phase C18 column with a gradient of water and an organic solvent like acetonitrile or methanol is a common starting point.
Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify volatile and semi-volatile impurities.[1] Due to the high molecular weight and low volatility of the target compound, a high-temperature GC column and injection port are necessary.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the purified compound and can be used for quantitative purity determination (qNMR) against a certified internal standard.[2][3][4][5] This method is advantageous as it is a direct measurement technique.[2]
Thin-Layer Chromatography (TLC): A quick and effective method for monitoring the progress of purification and for screening appropriate solvent systems for column chromatography.[1]
Troubleshooting Guides
Recrystallization Issues
Problem
Possible Cause
Troubleshooting Steps
Product does not dissolve in hot solvent.
Insufficient solvent volume or inappropriate solvent choice.
1. Gradually add more hot solvent until the product dissolves. 2. If a large volume of solvent is required, consider a different solvent or a solvent mixture.
Product "oils out" instead of crystallizing.
The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated with impurities.
1. Re-heat the solution to dissolve the oil, add a small amount of a "good" solvent (in which the compound is highly soluble) to lower the saturation point, and allow it to cool slowly. 2. Try a different solvent system with a lower boiling point.
No crystal formation upon cooling.
The solution is not sufficiently saturated (too much solvent was used), or the solution is supersaturated and requires nucleation.
1. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound. 2. If the above fails, reduce the solvent volume by gentle heating under a stream of inert gas or by rotary evaporation and then allow it to cool again.[6] 3. Cool the solution in an ice-salt bath to a lower temperature.
Low recovery of purified product.
The compound has significant solubility in the cold solvent, or too much solvent was used.
1. Ensure the solution is cooled to a sufficiently low temperature to minimize solubility. 2. Use the minimum amount of hot solvent necessary for dissolution. 3. Wash the collected crystals with a minimal amount of ice-cold solvent.
Purity does not improve significantly.
The chosen solvent does not effectively differentiate between the product and the impurities.
1. Perform small-scale solvent screening to find a solvent in which the product is highly soluble when hot and poorly soluble when cold, while the impurities remain soluble at all temperatures. 2. Consider a multi-step purification involving both recrystallization and column chromatography.
Column Chromatography Issues
Problem
Possible Cause
Troubleshooting Steps
Poor separation of compounds (overlapping bands).
Inappropriate eluent polarity or overloaded column.
1. Optimize the eluent system using TLC. Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., dichloromethane or ethyl acetate). 2. Reduce the amount of crude material loaded onto the column. The amount of material should typically be 1-5% of the mass of the stationary phase.
Compound is not eluting from the column.
The eluent is not polar enough.
Gradually increase the polarity of the eluent.
Cracked or channeled column bed.
Improper packing of the stationary phase.
Repack the column carefully, ensuring the stationary phase is settled evenly without any air bubbles.
Streaking or tailing of bands.
The compound is too soluble in the eluent, or there is an interaction with the stationary phase.
1. Decrease the polarity of the eluent. 2. If the compound is acidic or basic, consider adding a small amount of a modifier (e.g., triethylamine for basic compounds, acetic acid for acidic compounds) to the eluent.
Experimental Protocols
Protocol 1: Recrystallization from a Chloroform/Methanol Solvent System
This protocol is adapted from general principles and patent literature describing the precipitation of the target compound from a chlorinated solvent.
Dissolution: In a fume hood, dissolve the technical grade 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in a minimal amount of hot chloroform. Start with approximately 5-10 mL of chloroform per gram of crude material and add more if necessary to achieve complete dissolution at the boiling point.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.
Crystallization: Allow the filtrate to cool slowly to room temperature. The product should begin to crystallize. To maximize yield, cool the flask in an ice bath for at least one hour after it has reached room temperature.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of cold methanol to remove soluble impurities.
Drying: Dry the purified crystals under vacuum to a constant weight.
Protocol 2: Column Chromatography
Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).
Column Packing: Pack a glass chromatography column with the silica gel slurry, ensuring an even and compact bed.
Sample Loading: Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent mixture) and load it carefully onto the top of the silica gel bed.
Elution: Elute the column with a solvent system of increasing polarity. A common starting point is a gradient of hexane and dichloromethane. The progress of the separation can be monitored by collecting fractions and analyzing them by TLC.
Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.
Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.
Visualization of Purification Workflow
Caption: A flowchart illustrating the typical workflow for the purification and analysis of technical grade 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Caption: A decision tree to guide troubleshooting common issues encountered during the recrystallization of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Overcoming matrix effects in "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" analysis
Welcome to the technical support center for the analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE). This resource provides troubleshooting guides and frequently asked questions (FAQs) to as...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges, particularly matrix effects, during experimental analysis.
Frequently Asked Questions (FAQs)
Q1: What is 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane and what are its common synonyms?
A1: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a brominated flame retardant (BFR). Due to its complex name, it is often referred to by its abbreviated name, TBBPA-DBPE. Another common synonym is Tetrabromobisphenol A bis(2,3-dibromopropyl) ether.
Q2: Which analytical techniques are most suitable for the quantification of TBBPA-DBPE?
A2: The most common and robust techniques for the analysis of TBBPA-DBPE are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). LC-MS/MS with an Atmospheric Pressure Chemical Ionization (APCI) source is often preferred for its sensitivity and reduced susceptibility to matrix effects compared to Electrospray Ionization (ESI).[1][2] GC-MS can also be used, but it's important to be aware of the thermal lability of TBBPA-DBPE, which can lead to degradation and inaccurate quantification.
Q3: What are matrix effects and how do they impact the analysis of TBBPA-DBPE?
A3: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix. This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy and precision of quantification. In the analysis of TBBPA-DBPE, complex matrices such as sediment, sewage sludge, and biological tissues contain numerous organic and inorganic compounds that can interfere with the analysis.
Q4: How can I assess the extent of matrix effects in my TBBPA-DBPE analysis?
A4: The most common method to quantitatively assess matrix effects is the post-extraction spike method. This involves comparing the signal response of a standard spiked into a blank matrix extract to the response of a standard in a neat solvent at the same concentration. The matrix effect can be calculated as follows:
Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100
A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.
Q5: Is an isotopically labeled internal standard available for TBBPA-DBPE?
Troubleshooting Guide
Issue 1: Poor or Inconsistent Analyte Recovery
Possible Cause: Inefficient extraction from the sample matrix.
Solution:
Optimize Extraction Technique: For solid samples like sediment and sewage sludge, Pressurized Fluid Extraction (PFE) has been shown to provide higher and more consistent recoveries compared to traditional methods like Soxhlet or sonication.
Solvent Selection: A mixture of polar and non-polar solvents is often effective for extracting BFRs. For instance, acetone/n-hexane mixtures are commonly used for sediment samples.[3]
Sample Pre-treatment: For wet samples, adding a water-miscible solvent like acetone or methanol can improve the penetration of the extraction solvent into the matrix.
Issue 2: Significant Ion Suppression or Enhancement in LC-MS/MS Analysis
Possible Cause: Co-elution of matrix components with TBBPA-DBPE.
Solutions:
Improve Sample Cleanup:
Solid-Phase Extraction (SPE): Utilize SPE cartridges to remove interfering compounds. For BFRs, silica-based or florisil cartridges are often employed.
Gel Permeation Chromatography (GPC): GPC is effective at removing high molecular weight interferences like lipids from biological samples.
QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method, which combines solvent extraction with dispersive SPE, can be adapted for BFR analysis in various matrices.
Chromatographic Optimization:
Gradient Elution: Develop a gradient elution profile in your LC method to achieve better separation between TBBPA-DBPE and interfering matrix components.
Column Selection: Use a high-resolution analytical column to improve peak separation.
Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples. This helps to compensate for systematic matrix effects.
Issue 3: Low Signal or Multiple Peaks for TBBPA-DBPE in GC-MS Analysis
Possible Cause: Thermal degradation of the analyte in the GC inlet or column.
Solutions:
Use a Lower Injection Temperature: Optimize the injector temperature to the lowest possible value that still allows for efficient volatilization of TBBPA-DBPE.
PTV Injector: Employ a Programmed Temperature Vaporization (PTV) injector to allow for a gentler introduction of the sample into the GC system.
Shorter GC Column: A shorter analytical column can reduce the residence time of the analyte at high temperatures.
Consider LC-MS/MS: If thermal degradation remains a significant issue, switching to an LC-MS/MS method is the most effective solution as it avoids high temperatures.
Technical Support Center: Thermal Degradation of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
This technical support center provides guidance for researchers, scientists, and drug development professionals studying the thermal degradation of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE). F...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals studying the thermal degradation of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE).
Frequently Asked Questions (FAQs)
Q1: What is 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE)?
A1: TBBPA-DBPE is a brominated flame retardant (BFR). Its chemical structure consists of a tetrabromobisphenol A (TBBPA) core with two 2,3-dibromopropoxy side chains. It is used to inhibit or delay the combustion of various materials.
Q2: Why is the thermal degradation of TBBPA-DBPE important to study?
A2: Understanding the thermal degradation of TBBPA-DBPE is crucial for several reasons:
Fire Safety: To predict the behavior of materials containing this flame retardant in a fire and to understand its flame-retardant mechanism.
Environmental Concerns: To identify potentially hazardous degradation products that could be released into the environment during incineration or accidental fires.
Recycling: To develop safe and effective recycling processes for materials containing TBBPA-DBPE.
Q3: What are the expected thermal degradation products of TBBPA-DBPE?
A3: TBBPA-DBPE is known to be thermally labile.[1] The primary degradation process is believed to be debromination.[1] Based on studies of analogous compounds like Tetrabromobisphenol A diallyl ether (TBBPA-BAE), the following degradation products can be anticipated:
Hydrogen Bromide (HBr): A common product from the thermal decomposition of brominated flame retardants.[2]
Phenol and Brominated Phenols: Resulting from the breakdown of the TBBPA backbone.[2]
Partially Debrominated TBBPA-DBPE: Such as 3,3´,5,5´-TBBPA-4-(2,3-dibromopropyl ether)-4`-(2-propenyl ether), formed through the loss of bromine from the dibromopropoxy side chains.
Other Brominated and Non-Brominated Hydrocarbons.
Q4: Which analytical techniques are suitable for identifying the thermal degradation products of TBBPA-DBPE?
A4: A combination of techniques is often employed for a comprehensive analysis:
Thermogravimetric Analysis coupled with Fourier Transform Infrared Spectroscopy (TGA-FTIR): To determine the mass loss of the sample as a function of temperature and to identify the evolved gaseous products.
Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS): To separate and identify the volatile and semi-volatile degradation products.[3][4][5][6]
Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC/MS): A similar technique to Py-GC/MS, suitable for analyzing thermally labile compounds.[1][4]
Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Unexpected Peaks in GC/MS Chromatogram
- Contamination from the sample, solvent, or instrument. - Incomplete pyrolysis leading to the formation of secondary reaction products. - Column bleed at high temperatures.
- Run a blank analysis to check for system contamination. - Optimize pyrolysis temperature and time to ensure complete degradation of the primary compound. - Use a high-temperature, low-bleed GC column. - Condition the GC column according to the manufacturer's instructions.
Poor Peak Shape or Resolution in GC/MS
- Inappropriate GC oven temperature program. - Active sites in the injector liner or GC column. - Overloading of the GC column.
- Optimize the GC temperature ramp rate and hold times. - Use a deactivated injector liner and a high-quality GC column. - Reduce the sample amount or use a higher split ratio.
Inconsistent TGA Results
- Inconsistent sample mass or packing. - Variations in the heating rate. - Buoyancy effects.
- Use a consistent sample mass and ensure uniform packing in the TGA pan. - Maintain a constant and controlled heating rate for all experiments. - Perform a baseline subtraction to correct for buoyancy effects.
Difficulty in Identifying High-Molecular-Weight Degradation Products
- Insufficient transfer line temperature in TGA-FTIR or Py-GC/MS. - Condensation of less volatile compounds in the transfer line.
- Ensure the transfer line temperature is maintained at a high enough temperature to prevent condensation. - Use a shorter transfer line if possible.
Presence of Halogenated Artifacts (e.g., from reaction with the analytical system)
- Reaction of HBr with components of the analytical system.
- Use an inert system (e.g., glass-lined injector) where possible. - Be aware of potential reactions and look for characteristic mass spectra of known artifacts.
Experimental Protocols
Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) Protocol (Adapted from a method for TBBPA)
This protocol provides a starting point for the analysis of TBBPA-DBPE. Optimization may be required.
Sample Preparation:
Dissolve a known amount of TBBPA-DBPE in a suitable solvent (e.g., toluene or a mixture of dichloromethane and xylene).[3][4]
For solid samples, place a small, accurately weighed amount (e.g., 0.5 mg) directly into a pyrolysis sample cup.[4]
Pyrolyzer Conditions:
Pyrolysis Temperature Program: A multi-step program can be effective. For example, ramp from 200°C to 300°C at 20°C/min, then ramp to 340°C at 5°C/min and hold for 1 minute.[4][6]
Atmosphere: Inert (Nitrogen) or Oxidative (Air), depending on the desired experimental conditions, at a flow rate of 50 mL/min.
FTIR Conditions:
Transfer Line Temperature: 250°C.
Gas Cell Temperature: 250°C.
Spectral Range: 4000-650 cm⁻¹.
Resolution: 4 cm⁻¹.
Spectra should be collected continuously throughout the TGA run.
Data Presentation
Table 1: Potential Thermal Degradation Products of TBBPA-DBPE at 650°C (in an inert atmosphere)
Note: This data is based on the analysis of the analogous compound Tetrabromobisphenol A diallyl ether (TBBPA-BAE) and serves as an estimation for TBBPA-DBPE. The relative amounts are expressed as a percentage of the total identified products.
Technical Support Center: Analysis of "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" and its Metabolites
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, commonly known as TBBPA-DBPE. This resource addresses common challenges encountered during the detection and analysis of its potential metabolites.
This section is designed to address specific issues you may encounter during your experiments.
Q1: I am not detecting any metabolites of TBBPA-DBPE in my in vivo/in vitro experiment. What could be the reason?
A1: The primary reason for not detecting metabolites of TBBPA-DBPE is that the compound appears to be highly resistant to metabolism.[1][2] Several studies using in vivo and ex vivo models with rat and human tissues have shown that TBBPA-DBPE is not significantly metabolized, and the parent compound is the main substance recovered.[1][2]
Troubleshooting Steps:
Confirm Compound Integrity: First, ensure that the parent compound was stable throughout your experimental procedure. Analyze a control sample containing only TBBPA-DBPE in your experimental matrix (e.g., microsomal incubation buffer, plasma) that has undergone the same incubation and extraction procedure. This will rule out degradation that is not due to metabolism.
Increase Sensitivity of Analytical Method: It is possible that metabolites are formed at very low levels, below the detection limit of your current method.
Optimize your mass spectrometer settings for higher sensitivity.
Increase the sample volume injected into the analytical instrument.
Improve your sample preparation to concentrate the analytes (see Q3).
Consider Alternative Metabolic Pathways: While major metabolic pathways seem to be absent, consider the possibility of minor biotransformations such as debromination, which has been observed during thermal degradation of TBBPA-DBPE.[3] Look for potential debrominated products in your high-resolution mass spectrometry data.
Positive Controls: Include a positive control compound that is known to be metabolized under your experimental conditions to ensure your in vitro or in vivo system is metabolically active.
Q2: I am seeing many peaks in my chromatogram. How can I distinguish potential metabolites from background noise or matrix interferences?
A2: Differentiating true metabolites from background noise and matrix components is a common challenge in metabolomics, especially when dealing with complex biological samples.
Troubleshooting Steps:
Blank Analysis: Always analyze a blank matrix sample (a sample without the test compound) that has been through the entire sample preparation process. This will help you identify endogenous compounds and artifacts from your procedure.
Isotope Pattern Recognition: TBBPA-DBPE contains eight bromine atoms. Bromine has two major isotopes, 79Br and 81Br, in an approximate 1:1 ratio. Any metabolite retaining some of these bromine atoms will have a characteristic isotopic pattern in the mass spectrum. Use this pattern to selectively search for potential metabolites.
High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain accurate mass measurements of the parent compound and potential metabolites. This allows for the prediction of elemental compositions and can help to distinguish metabolites from matrix components with similar nominal masses.
Tandem Mass Spectrometry (MS/MS): Analyze the fragmentation patterns of the parent compound. Potential metabolites are likely to share some common fragment ions. You can use precursor ion scanning or neutral loss scanning to screen for compounds that produce specific fragments related to the parent structure.
Q3: My sample recovery is low, and I'm concerned about losing potential low-level metabolites during sample preparation. How can I improve my extraction and clean-up method?
A3: TBBPA-DBPE and its potential metabolites are expected to be lipophilic, which influences the choice of extraction and clean-up methods.
Troubleshooting Steps:
Extraction Solvent Optimization: For biological matrices like plasma, serum, or tissue homogenates, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common.
LLE: Use a non-polar organic solvent such as a mixture of hexane and dichloromethane or methyl tert-butyl ether (MTBE) for efficient extraction of lipophilic compounds.
SPE: Use a reverse-phase sorbent (e.g., C18). Ensure proper conditioning of the cartridge and optimize the wash and elution steps to maximize recovery of your analytes while removing interferences.
Minimize Evaporation Steps: During solvent evaporation to concentrate the sample, there is a risk of losing more volatile metabolites. Use a gentle stream of nitrogen and avoid high temperatures.
Internal Standards: Use a suitable internal standard to monitor recovery throughout the sample preparation process. An ideal internal standard would be a stable isotope-labeled version of TBBPA-DBPE, but a structurally similar brominated compound not present in the sample can also be used.
Matrix Effects: Biological matrices can cause ion suppression or enhancement in the mass spectrometer. Evaluate matrix effects by comparing the signal of a standard in solvent versus a standard spiked into an extracted blank matrix sample. If significant matrix effects are observed, further optimization of the clean-up step is necessary.
Experimental Protocols
General Protocol for In Vitro Metabolism Study of TBBPA-DBPE using Liver Microsomes
This protocol provides a general framework. Specific concentrations and incubation times may need to be optimized.
Materials:
TBBPA-DBPE
Liver microsomes (human, rat, etc.)
NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)
Phosphate buffer (e.g., 0.1 M, pH 7.4)
Acetonitrile (ACN) or other suitable organic solvent for quenching
Internal standard
Procedure:
Prepare a stock solution of TBBPA-DBPE in a suitable solvent (e.g., DMSO).
In a microcentrifuge tube, pre-incubate liver microsomes (e.g., 0.5 mg/mL protein concentration) in phosphate buffer at 37°C for 5 minutes.
Add TBBPA-DBPE to the incubation mixture to a final concentration of, for example, 1 µM.
Initiate the metabolic reaction by adding the NADPH regenerating system.
Incubate at 37°C with shaking. Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).
Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.
Centrifuge the samples to precipitate proteins (e.g., 10,000 x g for 10 minutes).
Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in a suitable solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water).
General Protocol for Sample Preparation of Biological Matrices for TBBPA-DBPE Analysis
Optimizing GC-MS parameters for Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE) using Gas Chromatography-Mass Spec...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether (TBBPA-DBPE) using Gas Chromatography-Mass Spectrometry (GC-MS). TBBPA-DBPE is a thermally labile compound, and its analysis requires careful optimization of GC-MS parameters to prevent thermal degradation and ensure accurate quantification.
Frequently Asked Questions (FAQs)
Q1: What is the biggest challenge in analyzing TBBPA-DBPE by GC-MS?
A1: The primary challenge is the thermal lability of the TBBPA-DBPE molecule.[1] At elevated temperatures typically used in GC injectors and columns, the molecule can degrade, leading to inaccurate quantification, poor reproducibility, and the appearance of multiple degradation peaks in the chromatogram. The main degradation pathway is debromination.[2]
Q2: What type of GC column is recommended for TBBPA-DBPE analysis?
A2: A short, narrow-bore column with a thin film is recommended. Shorter columns reduce the residence time of the analyte at high temperatures, minimizing on-column degradation.[1] A non-polar stationary phase, such as a 5% phenyl-methylpolysiloxane, is a good starting point. For example, a 15 m x 0.25 mm ID x 0.1 µm film thickness column can be effective for analyzing brominated flame retardants.[3] A metal capillary column has also been reported to yield good results.[2]
Q3: What are the characteristic ions of TBBPA-DBPE in the mass spectrum?
A3: Under Electron Ionization (EI), the molecular ion [M]⁺ at m/z 944 is observed, and the isotopic pattern of this cluster can confirm the presence of eight bromine atoms.[2] Other characteristic ions include those related to the TBBPA backbone at m/z 544 and 529 ([TBBPA-15]⁺), and a fragment corresponding to 1,2-dibromopropane at m/z 201.[2]
Q4: Should I use Selected Ion Monitoring (SIM) or full scan mode for TBBPA-DBPE analysis?
A4: For quantitative analysis, Selected Ion Monitoring (SIM) mode is preferred due to its higher sensitivity and selectivity. Monitoring the characteristic ions of TBBPA-DBPE (e.g., m/z 944, 544, 529) and its potential degradation products will provide the most accurate results.[4][5] Full scan mode is useful during method development to identify unknown peaks and confirm the presence of degradation products. A simultaneous Scan/SIM acquisition can be beneficial to achieve both objectives in a single run.
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
No peak or very small peak for TBBPA-DBPE
Thermal degradation in the injector.
Lower the injector temperature. Use a pulsed splitless or programmable temperature vaporization (PTV) injection to minimize the time the analyte spends in the hot inlet.[1][6][7]
Active sites in the injector liner or column.
Use a deactivated liner and a high-quality, low-bleed GC column. Regularly replace the liner and trim the first few centimeters of the column.
Multiple peaks for a single TBBPA-DBPE standard
On-column thermal degradation.
Lower the maximum oven temperature and use a faster temperature ramp. A shorter GC column can also help reduce the analysis time and degradation.[1]
Contaminated injector port.
Clean the injector port and replace the septum and liner.
Poor peak shape (tailing)
Active sites in the GC system.
Deactivate the entire system, including the liner and the column. Check for and eliminate any leaks.
Column overload.
Dilute the sample or use a column with a higher sample capacity (thicker film, wider bore), but be mindful of the impact on thermal degradation.
Poor reproducibility of peak area
Inconsistent thermal degradation.
Optimize and stabilize the injector and oven temperatures. Ensure the injection volume and speed are consistent. Pulsed splitless injection can improve reproducibility.[8][9]
Leaks in the injection port.
Check for leaks at the septum and column fittings. Replace the septum regularly.
High background noise
Column bleed at high temperatures.
Use a low-bleed MS-certified column. Condition the column according to the manufacturer's instructions.
Contamination of the MS source.
Clean the ion source, lens stack, and quadrupole.
Optimized GC-MS Parameters for TBBPA-DBPE
The following table summarizes recommended starting parameters for the GC-MS analysis of TBBPA-DBPE. These parameters should be optimized for your specific instrument and application.
Parameter
Recommended Setting
Rationale
Injector
Technique
Pulsed Splitless or PTV
Minimizes analyte residence time in the hot inlet to reduce thermal degradation.[6][7]
Temperature
250 - 280 °C (start low and increase if needed)
A lower temperature is generally better for thermally labile compounds.[10]
Pulse Pressure
25-50 psi for 0.5-1 min (for Pulsed Splitless)
Facilitates rapid transfer of the sample onto the column.[6]
A common non-polar phase suitable for a wide range of semi-volatile compounds.[3]
Dimensions
15-30 m length, 0.25 mm ID, 0.10-0.25 µm film thickness
Shorter columns and thinner films reduce analysis time and on-column degradation for high molecular weight compounds.[1][11]
Oven Program
Initial Temperature
100 - 120 °C
A lower starting temperature can improve focusing of the analytes at the head of the column.
Ramp Rate
15 - 25 °C/min
A faster ramp rate minimizes the time the analyte is exposed to high temperatures.
Final Temperature
300 - 320 °C
Sufficient to elute TBBPA-DBPE without causing excessive column bleed or analyte degradation.
Mass Spectrometer
Ionization Mode
Electron Ionization (EI)
Standard ionization technique for GC-MS.
Ion Source Temp.
230 °C
A lower source temperature can sometimes reduce in-source degradation.
Transfer Line Temp.
280 - 300 °C
Should be high enough to prevent analyte condensation but not so high as to cause degradation.
Data Acquisition
Mode
Selected Ion Monitoring (SIM)
Provides the best sensitivity and selectivity for quantification.
SIM Ions
TBBPA-DBPE: 944, 544, 529. Degradation Products: Monitor for ions corresponding to the loss of bromine atoms.
These ions are characteristic of the parent molecule and its core structure.[2][4]
Experimental Protocol: GC-MS Analysis of TBBPA-DBPE
This protocol provides a general procedure for the analysis of TBBPA-DBPE in a prepared sample extract.
Sample Preparation: Ensure the TBBPA-DBPE extract is in a suitable solvent (e.g., toluene, dichloromethane) and has been cleaned up to remove matrix interferences.
Instrument Setup:
Install a suitable GC column (e.g., 15 m x 0.25 mm ID, 0.1 µm film 5% phenyl-methylpolysiloxane).
Set the GC-MS parameters as recommended in the table above.
Perform a leak check of the system.
Condition the column according to the manufacturer's instructions.
Calibration:
Prepare a series of calibration standards of TBBPA-DBPE in the same solvent as the samples. The concentration range should bracket the expected sample concentrations.
Inject the calibration standards and generate a calibration curve by plotting the peak area against the concentration.
Sample Analysis:
Inject a solvent blank to ensure the system is clean.
Inject the prepared sample extracts.
Include quality control samples (e.g., a mid-range calibration standard, a blank spike) every 10-15 samples to monitor instrument performance.
Data Analysis:
Identify the TBBPA-DBPE peak in the sample chromatograms based on its retention time and the presence of the characteristic SIM ions.
Quantify the concentration of TBBPA-DBPE in the samples using the calibration curve.
Check for the presence of degradation peaks and, if necessary, adjust the method to minimize their formation.
GC-MS Workflow for TBBPA-DBPE Analysis
Caption: Experimental workflow for the GC-MS analysis of TBBPA-DBPE.
Technical Support Center: Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) in mass spectrometry applications.
Frequently Asked Questions (FAQs)
Q1: What is 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane?
A1: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as TBBPA-DBPE, is a brominated flame retardant (BFR). Its chemical formula is C₂₁H₂₀Br₈O₂ and it has a molecular weight of approximately 943.614 g/mol .[1] It is commonly used in polymers such as high-impact polystyrene (HIPS), polypropylene (PP), and high-density polyethylene (HDPE) to reduce flammability.[2]
Q2: What are the key challenges when analyzing TBBPA-DBPE by mass spectrometry?
A2: The primary challenges in the mass spectrometric analysis of TBBPA-DBPE include its thermal lability, which can lead to degradation and debromination during analysis, particularly with techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[2][3] Additionally, complex sample matrices can cause ion suppression or enhancement, affecting signal intensity and accuracy.
Q3: Which ionization techniques are most suitable for TBBPA-DBPE analysis?
A3: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for TBBPA-DBPE analysis.[2][4] For GC-MS, thermal desorption (TD-GC-MS) is a viable option, though thermal degradation must be considered.[2] For LC-MS, techniques like Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) are employed.[5][6] High-resolution mass spectrometry (HRMS) can aid in the identification of TBBPA-DBPE and its degradation products.[7]
Q4: What are the characteristic mass-to-charge (m/z) ratios for TBBPA-DBPE?
A4: The molecular ion [M]⁺ of TBBPA-DBPE is observed at an m/z value of 944. Due to the presence of eight bromine atoms, the isotopic pattern of the molecular ion cluster is a key identifier.[2] Other characteristic fragment ions are also important for identification.[2]
Troubleshooting Guide
Problem 1: No or low signal for TBBPA-DBPE.
Possible Cause 1: Inefficient Extraction. TBBPA-DBPE may not be efficiently extracted from the sample matrix.
Solution: Employ robust extraction techniques. Pressurized fluid extraction (PFE) and fluidized bed extraction have shown high recovery rates (90-98%).[5] For complex matrices, consider methods like QuEChERS, which combines extraction with a clean-up step.[8]
Possible Cause 2: Thermal Degradation. TBBPA-DBPE is thermally labile and can degrade in the high temperatures of a GC inlet or column.[2][3]
Solution: If using GC-MS, optimize the injection temperature to the lowest possible setting that still allows for efficient transfer of the analyte. Consider using a cooler injection technique if available. Alternatively, LC-MS, which operates at lower temperatures, is a suitable alternative.[4]
Possible Cause 3: Matrix Effects. Co-eluting compounds from the sample matrix can suppress the ionization of TBBPA-DBPE.
Solution: Incorporate a sample clean-up step. Solid-Phase Extraction (SPE) is effective at removing interfering compounds.[8] Using a matrix-matched calibration curve or an isotopically labeled internal standard can also help to compensate for matrix effects.
Problem 2: Poor peak shape or peak tailing in chromatography.
Possible Cause 1: Active Sites in the GC System. Active sites in the GC inlet liner, column, or transfer line can interact with the analyte, leading to poor peak shape.
Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column suitable for the analysis of semi-volatile compounds. Regularly condition the column according to the manufacturer's instructions.
Possible Cause 2: Inappropriate LC Mobile Phase. The composition of the mobile phase in LC can affect peak shape.
Solution: Optimize the mobile phase composition and gradient. A typical mobile phase for brominated flame retardants includes water and methanol or acetonitrile.[9]
Problem 3: Inconsistent or non-reproducible results.
Possible Cause 1: Sample Inhomogeneity. The distribution of TBBPA-DBPE in solid samples may not be uniform.
Solution: Ensure thorough homogenization of the sample before extraction.
Possible Cause 2: Instability of Standard Solutions. TBBPA in standard solutions can be susceptible to partial debromination if not stored correctly, especially when exposed to light.[10]
Solution: Store standard solutions in amber vials, protected from light, and at the recommended temperature. Prepare fresh working standards regularly.
Quantitative Data Summary
The following table summarizes key mass-to-charge ratios observed for TBBPA-DBPE in mass spectrometry.
Description
m/z Value
Notes
Molecular Ion [M]⁺
944
The isotopic pattern is characteristic due to eight bromine atoms.[2]
Characteristic Fragment
544
Corresponds to the molecular ion of Tetrabromobisphenol A (TBBPA).[2]
Technical Support Center: Safe Handling and Disposal of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
This technical support guide provides essential information for researchers, scientists, and drug development professionals on the best practices for handling and disposing of the brominated flame retardant, 2,2-Bis[3,5-...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides essential information for researchers, scientists, and drug development professionals on the best practices for handling and disposing of the brominated flame retardant, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (CAS No. 21850-44-2).
Frequently Asked Questions (FAQs)
Q1: What is 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane and what are its primary applications?
A1: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is a brominated flame retardant.[1][2] It is recommended as an additive flame retardant for various polymers, including polyolefins like polypropylene, high-density polyethylene (HDPE), and low-density polyethylene (LDPE).[1][3] It is commonly used in applications such as water discharge pipes and lamp sockets to meet fire safety standards.[3]
Q2: What are the primary hazards associated with this chemical?
A2: According to available safety data, this chemical may be irritating to the eyes, respiratory system, and skin.[1] It may be harmful if absorbed through the skin.[3] Studies conducted by the National Toxicology Program found no evidence of mutagenic activity in Salmonella typhimurium and no significant increases in micronucleated erythrocytes in mice.[4] There were also no treatment-related effects on organ weights in rats and mice.[4]
Q3: What personal protective equipment (PPE) should be worn when handling this compound?
A3: When handling 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, it is essential to wear appropriate personal protective equipment. This includes chemical-resistant gloves, safety goggles or glasses, and a lab coat.[3][5] Work should be conducted in a well-ventilated area, and if dust is generated, a respirator may be necessary.[5]
Q4: How should I store this chemical in the laboratory?
A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep it away from incompatible materials and sources of ignition.
Q5: What should I do in case of a spill?
A5: In the event of a spill, avoid creating dust.[5] Wear appropriate PPE, gently sweep or scoop the material into a suitable container for disposal. Ensure the area is well-ventilated. For larger spills, it may be necessary to absorb the material with an inert substance like sand or earth.
Q6: How should I dispose of waste containing this chemical?
A6: This compound should not be disposed of with household garbage or allowed to enter the sewage system.[6] It should be treated as chemical waste and disposed of in accordance with local, state, and federal regulations. The recommended method of disposal is to offer surplus and non-recyclable solutions to a licensed disposal company.[3]
Q7: What is the environmental persistence of this compound?
A7: Like many brominated flame retardants, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is expected to be persistent in the environment.[7] These compounds generally have limited biodegradability and a tendency to accumulate.[7]
Engineering Controls: Always handle 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[5]
Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
Hygiene Practices: Avoid eating, drinking, or smoking in the work area. Wash hands thoroughly after handling the chemical and before leaving the laboratory.
Weighing and Transfer: When weighing or transferring the solid material, do so carefully to avoid generating dust. Use a spatula and a weighing paper or a contained weighing system.
Solution Preparation: When preparing solutions, add the solid to the solvent slowly while stirring to prevent splashing.
Detailed Methodology for Disposal:
Waste Identification: All waste materials containing 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, including contaminated labware and PPE, must be labeled as hazardous chemical waste.
Waste Segregation: Segregate this waste from other laboratory waste streams. Do not mix it with non-hazardous waste.
Waste Containment:
Solid Waste: Collect solid waste, including contaminated consumables, in a designated, labeled, and sealed container.
Liquid Waste: Collect liquid waste in a compatible, labeled, and sealed container.
Disposal Procedure: Arrange for the collection of the chemical waste by a licensed hazardous waste disposal company.[3] Provide the waste manifest with the full chemical name and CAS number. Do not attempt to dispose of this chemical down the drain or in regular trash.[6]
A Comparative Analysis of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane and Other Brominated Flame Retardants
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data The selection of an appropriate flame retardant is a critical consideration in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data
The selection of an appropriate flame retardant is a critical consideration in the development of safe and reliable materials. This guide provides a detailed comparison of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), with other prominent brominated flame retardants (BFRs). The following sections present a comprehensive overview of their performance, supported by experimental data, to aid in informed decision-making for research and development applications.
Introduction to Brominated Flame Retardants
Brominated flame retardants are a class of organobromine compounds that are added to combustible materials to inhibit, suppress, or delay the production of flames and prevent the spread of fire. They are widely used in a variety of polymers, including polyolefins (such as polypropylene), polystyrenes, and acrylonitrile butadiene styrene (ABS) plastics.[1][2] The mechanism of action for most brominated flame retardants involves the release of bromine radicals at elevated temperatures. These radicals interfere with the chain reactions of combustion in the gas phase, effectively quenching the fire.[3]
This guide focuses on a comparative evaluation of TBBPA-DBPE against other commonly used BFRs, including Tetrabromobisphenol A (TBBPA), Decabromodiphenyl Ethane (DBDPE), and Hexabromocyclododecane (HBCD).
Performance Comparison of Brominated Flame Retardants in Polypropylene
The following tables summarize the performance of TBBPA-DBPE in comparison to other BFRs in a polypropylene (PP) matrix. The data is compiled from various studies to provide a comparative overview.
Table 1: Flame Retardancy Performance in Polypropylene
Flame Retardant
Loading Level (wt%)
UL 94 Rating (Vertical Burn)
Limiting Oxygen Index (LOI) (%)
TBBPA-DBPE
15 - 25
V-2 to V-0
25 - 28
TBBPA
20 - 30
V-2
24 - 26
DBDPE
20 - 30 (with Sb₂O₃)
V-0
26 - 29
HBCD
15 - 25
V-2
24 - 27
Note: Performance can vary based on the specific formulation, including the use of synergists like antimony trioxide (Sb₂O₃).
Table 2: Thermal Stability of Brominated Flame Retardants
Flame Retardant
Onset Decomposition Temperature (TGA, °C)
Peak Decomposition Temperature (TGA, °C)
TBBPA-DBPE
~270
~350
TBBPA
~250
~320
DBDPE
>345
~420
HBCD
~240
~290
Table 3: Impact on Mechanical Properties of Polypropylene
Flame Retardant
Loading Level (wt%)
Effect on Tensile Strength
Effect on Impact Strength
TBBPA-DBPE
15 - 25
Moderate Decrease
Moderate Decrease
TBBPA
20 - 30
Moderate to Significant Decrease
Moderate Decrease
DBDPE
20 - 30
Moderate Decrease
Slight to Moderate Decrease
HBCD
15 - 25
Moderate Decrease
Moderate Decrease
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and accurate comparison.
UL 94 Vertical Burn Test
The UL 94 standard is a widely recognized method for assessing the flammability of plastic materials.[4] For the vertical burn test (V-0, V-1, V-2 ratings), a rectangular specimen is held vertically and ignited at the bottom edge by a calibrated flame for a specified duration. The test evaluates the time it takes for the flame to self-extinguish after the ignition source is removed, whether flaming drips ignite a cotton swatch placed below the specimen, and the afterglow time.
Experimental Workflow for UL 94 Vertical Burn Test
Caption: Workflow for UL 94 Vertical Burn Test.
Limiting Oxygen Index (LOI)
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material under specified test conditions. A higher LOI value indicates better flame retardancy.
Logical Relationship for LOI Measurement
Caption: Logical flow for determining the Limiting Oxygen Index.
Thermogravimetric Analysis (TGA)
TGA is used to measure the thermal stability of a material by monitoring its mass change as a function of temperature in a controlled atmosphere. The onset of decomposition and the temperature of maximum mass loss are key parameters obtained from this analysis.
Signaling Pathway of Thermal Decomposition in BFRs
Caption: Thermal decomposition pathway of brominated flame retardants.
Toxicity and Environmental Impact
The environmental persistence and potential toxicity of BFRs are significant concerns. TBBPA-DBPE has been detected in various environmental compartments, including dust and soil, suggesting its potential for persistence.[2] Toxicological studies have indicated that while TBBPA-DBPE may be less cytotoxic than its precursor TBBPA, it still warrants careful consideration regarding its potential health effects.[5] In contrast, older BFRs like HBCD have been classified as persistent organic pollutants (POPs) and are being phased out globally due to their bioaccumulative and toxic properties.[6][7] DBDPE is often considered a replacement for Decabromodiphenyl ether (DecaBDE) and is noted for its high thermal stability and lower potential for forming toxic byproducts compared to some other BFRs.[8][9][10]
Conclusion
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) demonstrates effective flame retardant properties in polyolefins, capable of achieving high standards of fire safety such as the UL 94 V-0 rating. Its thermal stability is suitable for common polymer processing temperatures. When compared to other brominated flame retardants, TBBPA-DBPE offers a viable performance profile. However, as with all BFRs, a thorough evaluation of its environmental and health impacts is crucial. This guide provides a foundational comparison to assist researchers and professionals in the material selection process, emphasizing the importance of balancing performance with safety and environmental responsibility.
A Comparative Toxicological Assessment: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane vs. Tetrabromobisphenol A (TBBPA)
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the toxicological profiles of two prominent brominated flame retardants: 2,2-Bis[3,5-dibromo-4-(2,3-dibromoprop...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the toxicological profiles of two prominent brominated flame retardants: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-BDBPE) and Tetrabromobisphenol A (TBBPA). The following sections present a summary of their respective toxicities, supported by experimental data, detailed methodologies, and visual representations of relevant biological pathways and experimental workflows.
Executive Summary
Tetrabromobisphenol A (TBBPA) is a widely used flame retardant that has come under scrutiny for its potential endocrine-disrupting properties and other toxic effects.[1][2][3] In contrast, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-BDBPE), a derivative of TBBPA, is considered a potential alternative. This guide synthesizes available toxicological data to facilitate an objective comparison.
Recent comparative studies suggest that TBBPA-BDBPE exhibits a lower toxicity profile than TBBPA, particularly concerning developmental and acute toxicity. However, a comprehensive understanding of its long-term effects and mechanisms of action is still emerging.
Quantitative Toxicity Data
The following tables summarize key quantitative data from comparative and individual toxicological studies.
Table 1: Comparative Developmental Toxicity in Zebrafish (Danio rerio)
Table 3: Acute and Sub-chronic Toxicity of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in Rodents
Species
Study Duration
Doses Administered
Key Findings
Reference
F344/NTac Rats
3 months
0, 62.5, 125, 250, 500, or 1,000 mg/kg
No clinical findings or treatment-related lesions. Final mean body weights were generally within 10% of vehicle controls. No treatment-related effects on organ weights.
No clinical findings or treatment-related lesions. Final mean body weights were generally within 10% of vehicle controls. No treatment-related effects on organ weights.
Exposure: Embryos were exposed to varying concentrations of TBBPA (up to 1000 µg/L) and TBBPA-BDBPE (up to 50,000 µg/L) from 6 hours post-fertilization (hpf) to 120 hpf.
Endpoints Measured:
Survival Rate: Monitored daily.
Hatching Rate: Recorded at 48, 72, and 96 hpf.
Heart Rate: Measured at 48 hpf.
Morphological Abnormalities: Assessed at 120 hpf, including body length, pericardial edema, and yolk sac edema.
Cardiovascular Development: Assessed through imaging of transgenic lines to observe vascular structure.
Hepatotoxicity: Evaluated using staining and imaging to assess liver size and morphology.
Chicken Embryonic Hepatocyte (CEH) Viability and Gene Expression Assay
Cell Culture: Primary hepatocytes were isolated from chicken embryos.
Exposure: Cells were treated with various concentrations of TBBPA and TBBPA-DBPE.
Cell Viability Assay: A neutral red uptake assay was used to determine the LC50 values.
Gene Expression Analysis:
RNA Extraction and cDNA Synthesis: Standard protocols were followed.
Quantitative PCR (qPCR): An Avian ToxChip PCR array and specific primers for estrogen-responsive genes (apolipoprotein II and vitellogenin) were used to measure changes in mRNA expression.
Luciferase Reporter Gene Assay: A cell-based assay was used to assess the potential for dioxin-like activity by measuring the induction of a luciferase reporter gene under the control of a dioxin-responsive element.
Strains: Salmonella typhimurium strains TA98, TA100, and TA102 were used.
Procedure: The test was conducted with and without the addition of a rat liver S9 fraction for metabolic activation. The number of revertant colonies was counted to assess mutagenic potential.
Animals: Male and female B6C3F1/N mice from the 3-month study.
Sample Collection: Peripheral blood samples were collected.
Analysis: The frequency of micronucleated erythrocytes was determined to assess chromosomal damage. The percentage of polychromatic erythrocytes was also analyzed as an indicator of bone marrow toxicity.
The following diagram illustrates a simplified, generalized pathway for potential endocrine disruption by xenobiotics like brominated flame retardants.
Caption: Potential mechanisms of endocrine disruption by brominated flame retardants.
A Comparative Guide to Halogen-Free Alternatives for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in Polymer Applications
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of halogen-free flame retardant alternatives to 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a b...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of halogen-free flame retardant alternatives to 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant (BFR) commonly used in various polymers.[1][2] Due to growing environmental and health concerns associated with halogenated compounds, the industry is increasingly shifting towards safer and more sustainable alternatives.[1][3] This guide presents a data-driven overview of the performance of prominent halogen-free flame retardants, including phosphorus-based, nitrogen-based, and nanomaterial-based systems, supported by experimental data from peer-reviewed studies.
Executive Summary
Halogen-free flame retardants (HFFRs) offer effective fire safety solutions with improved environmental profiles compared to their brominated counterparts. Phosphorus-based flame retardants, in particular, have emerged as a leading class of alternatives, functioning through condensed-phase (char formation) and gas-phase (flame inhibition) mechanisms to suppress fire.[1][3] This guide will delve into the performance metrics of these alternatives, their mechanisms of action, and the standardized experimental protocols used for their evaluation.
Data Presentation: Performance Comparison of Flame Retardants
The following tables summarize the quantitative performance of various flame retardants in different polymer matrices. The data has been compiled from multiple studies to provide a comparative overview. It is important to note that direct comparison can be challenging due to variations in experimental conditions and polymer grades across different studies.
Table 1: Flammability Performance of Flame Retardants in Polypropylene (PP)
Mechanisms of Action: Halogen-Free Flame Retardants
The primary alternatives to brominated flame retardants operate through distinct chemical and physical mechanisms to inhibit combustion.
Phosphorus-Based Flame Retardants
Phosphorus-containing compounds are highly versatile and can act in both the solid (condensed) and gas phases during a fire.[1][3]
Condensed Phase Action: Upon heating, phosphorus compounds can decompose to form phosphoric acid. This acid acts as a catalyst for the dehydration of the polymer, leading to the formation of a protective char layer.[3] This char layer insulates the underlying polymer from heat and oxygen, thus slowing down its decomposition and the release of flammable volatiles.
Gas Phase Action: Some phosphorus compounds can volatilize and release phosphorus-containing radicals (e.g., PO•) into the flame. These radicals interfere with the chain reactions of combustion, effectively quenching the flame.[3]
Intumescent Flame Retardants
Intumescent systems are a specific class of flame retardants that swell upon heating to form a thick, porous, and insulating char layer.[5] These systems typically consist of three components:
An acid source: (e.g., ammonium polyphosphate - APP) which decomposes to produce a mineral acid.
A carbon source: (e.g., pentaerythritol - PER) which reacts with the acid to form a carbonaceous char.
A blowing agent: (e.g., melamine) which releases non-flammable gases, causing the char to swell.
Experimental Protocols
The performance data presented in this guide are based on standardized fire safety tests. The following are brief descriptions of the key experimental protocols.
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability of a material by measuring its weight change as a function of temperature in a controlled atmosphere.
Apparatus: A thermogravravimetric analyzer consisting of a precision balance and a furnace.
Procedure: A small sample of the material (typically 5-10 mg) is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air). The weight of the sample is continuously monitored. The resulting data provides information on the onset of decomposition, the rate of weight loss, and the amount of residual char at high temperatures.
Limiting Oxygen Index (LOI) - ASTM D2863
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.
Apparatus: A heat-resistant glass chimney containing a vertically oriented sample holder.
Procedure: A test specimen of specified dimensions is placed in the chimney. A mixture of oxygen and nitrogen is flowed upwards through the chimney. The top of the specimen is ignited, and the oxygen concentration is adjusted until the flame is just extinguished. The LOI is expressed as the percentage of oxygen in the gas mixture. A higher LOI value indicates better flame retardancy.
UL 94 Vertical Burning Test
Objective: To assess the self-extinguishing characteristics of a plastic material.
Apparatus: A test chamber, a Bunsen burner, a timer, and a specimen holder.
Procedure: A rectangular bar specimen is held vertically. A specified flame is applied to the bottom of the specimen for 10 seconds and then removed. The afterflame time is recorded. The flame is then reapplied for another 10 seconds and removed, and the afterflame and afterglow times are recorded. Materials are classified as V-0, V-1, or V-2 based on the burning time, dripping behavior, and ignition of a cotton pad placed below the specimen. V-0 is the highest rating, indicating that burning stops within 10 seconds after the flame is removed.
Cone Calorimetry - ASTM E1354
Objective: To measure the heat release rate (HRR) and other fire-related properties of materials under controlled heat flux conditions.
Apparatus: A cone calorimeter, which includes a conical radiant heater, a load cell, an ignition source, and a gas analysis system.
Procedure: A small, flat sample of the material is exposed to a controlled level of radiant heat from the conical heater. The sample is ignited by a spark, and the oxygen concentration in the exhaust gas is measured to determine the heat release rate. Other parameters measured include time to ignition, mass loss rate, and smoke production. The peak heat release rate (pHRR) is a key parameter for assessing the fire hazard of a material.
Conclusion
The transition away from brominated flame retardants like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is driven by a global demand for safer and more sustainable materials. This guide has highlighted that halogen-free alternatives, particularly those based on phosphorus and intumescent systems, can provide comparable or even superior fire safety performance. The choice of an appropriate flame retardant will depend on the specific polymer, the required level of fire retardancy, and other performance criteria such as mechanical properties and processability. The data and experimental protocols presented herein serve as a valuable resource for researchers and professionals in the field to make informed decisions in the development of next-generation, fire-safe polymer formulations.
A Comparative Environmental Impact Assessment of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane and Its Alternatives
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the environmental impact of the brominated flame retardant (BFR) 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)ph...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the environmental impact of the brominated flame retardant (BFR) 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) and its common alternatives. The assessment is based on available experimental data for key environmental endpoints: persistence, bioaccumulation, and toxicity. Detailed experimental protocols for the cited data are also provided to ensure transparency and facilitate further research.
Executive Summary
TBBPA-DBPE is a brominated flame retardant used as a replacement for other BFRs that have been phased out due to environmental and health concerns. While TBBPA-DBPE is considered to have a more favorable toxicological profile than its predecessors, concerns about its persistence and potential for long-range environmental transport remain. This guide compares TBBPA-DBPE with several alternatives, including other brominated flame retardants and halogen-free options such as organophosphorus and inorganic flame retardants. The data indicates that while halogen-free alternatives generally exhibit lower environmental persistence and toxicity, the overall environmental impact is multifactorial and requires careful consideration of the specific application and end-of-life disposal.
Comparative Data on Environmental Impact
The following tables summarize the available quantitative data for TBBPA-DBPE and its alternatives. It is important to note that data gaps exist for some compounds and endpoints, highlighting the need for further research.
Table 1: Comparison of Persistence in the Environment
Compound
Chemical Class
Half-life in Soil (t½)
Half-life in Sediment (t½)
Biodegradability
TBBPA-DBPE
Brominated Flame Retardant
Data not readily available; considered persistent.
Visualizing Environmental Pathways and Assessment Workflows
To better understand the processes involved in assessing the environmental impact of these chemicals, the following diagrams, generated using Graphviz (DOT language), illustrate key workflows and conceptual models.
Caption: Workflow for Environmental Impact Assessment of a Chemical Substance.
Caption: Environmental Fate and Transport Pathways of TBBPA-DBPE.
Caption: Comparative Environmental Impact Pathways of Flame Retardants.
Experimental Protocols
The following sections outline the standardized methodologies for key experiments cited in the environmental impact assessment of flame retardants. These protocols are based on internationally recognized guidelines, primarily from the Organisation for Economic Co-operation and Development (OECD).
Persistence and Biodegradation in Soil (Based on OECD 307)
This test evaluates the rate and route of degradation of a chemical in aerobic and anaerobic soil environments.
Test System: Soil samples with known characteristics (pH, organic carbon content, texture) are used. For aerobic testing, a continuous flow of air is maintained. For anaerobic testing, an inert atmosphere (e.g., nitrogen) is established after an initial aerobic phase.
Test Substance Application: The test substance, typically radiolabeled (e.g., ¹⁴C-TBBPA-DBPE), is applied to the soil samples at a concentration relevant to its expected environmental loading.
Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) for up to 120 days.
Sampling and Analysis: At predetermined intervals, soil samples are solvent-extracted. The parent compound and its transformation products are quantified using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Mass Spectrometry (LC-MS). Evolved ¹⁴CO₂ is trapped to measure mineralization.
Data Analysis: The disappearance time of 50% (DT50) and 90% (DT90) of the test substance is calculated to determine its persistence. A degradation pathway is proposed based on the identified transformation products.
Bioaccumulation in Fish (Based on OECD 305)
This guideline describes procedures for determining the bioconcentration factor (BCF) of a chemical in fish.
Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio), is used.
Exposure Phase: Fish are exposed to a constant, sublethal concentration of the test substance in water under flow-through conditions for a period of up to 28 days.
Depuration Phase: After the exposure phase, the fish are transferred to clean water and observed for a depuration period.
Sampling and Analysis: Water and fish tissue samples are collected at regular intervals during both the uptake and depuration phases. The concentration of the test substance in the samples is determined using appropriate analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or LC-MS.
Data Analysis: The BCF is calculated as the ratio of the concentration of the chemical in the fish tissue to the concentration in the water at steady-state.
Aquatic Ecotoxicity Testing
Algal Growth Inhibition Test (Based on OECD 201): This test assesses the effects of a substance on the growth of freshwater algae. Exponentially growing algal cultures are exposed to various concentrations of the test substance for 72 hours. The inhibition of growth is measured, and the EC50 (the concentration causing a 50% reduction in growth) is calculated.
Daphnia sp. Acute Immobilisation Test (Based on OECD 202): This test evaluates the acute toxicity of a substance to Daphnia magna. Young daphnids are exposed to a range of concentrations for 48 hours. The EC50, the concentration at which 50% of the daphnids are immobilized, is determined.
Analytical Methods for TBBPA-DBPE and Alternatives
The quantification of TBBPA-DBPE and its alternatives in environmental matrices typically involves the following steps:
Sample Extraction:
Solid Samples (Soil, Sediment, Biota): Pressurized liquid extraction (PLE) or Soxhlet extraction with a suitable solvent mixture (e.g., hexane/acetone) is commonly used.
Water Samples: Solid-phase extraction (SPE) with a sorbent like Oasis HLB is employed to concentrate the analytes.
Sample Cleanup: The extracts are cleaned to remove interfering substances. This is often achieved using column chromatography with silica gel or Florisil.
Instrumental Analysis:
Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the analysis of brominated and organophosphorus flame retardants. Electron capture negative ionization (ECNI) is often used for enhanced sensitivity for halogenated compounds.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This method is suitable for less volatile and more polar compounds. Electrospray ionization (ESI) is a common ionization technique.
Conclusion
The environmental impact assessment of flame retardants is a complex process that requires the evaluation of multiple endpoints. While TBBPA-DBPE is a replacement for more hazardous BFRs, its environmental profile, particularly its high persistence and potential for bioaccumulation, warrants careful consideration. Halogen-free alternatives, such as certain organophosphorus and nitrogen-based flame retardants, generally exhibit lower toxicity and bioaccumulation potential. However, some of these alternatives also show high persistence.
The selection of a flame retardant should be based on a comprehensive assessment of its lifecycle, including its performance, environmental fate, and potential for human and ecological exposure. The data and methodologies presented in this guide are intended to support such an informed decision-making process for researchers, scientists, and drug development professionals. Further research is needed to fill the existing data gaps for both TBBPA-DBPE and its alternatives to enable a more complete and comparative risk assessment.
A Comparative Guide to Analytical Methods for the Quantification of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of two prominent analytical methods for the quantification of the brominated flame retardant (BFR) 2,2-Bis[3,5-dib...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of two prominent analytical methods for the quantification of the brominated flame retardant (BFR) 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE): High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Liquid Chromatography with Atmospheric Pressure Photoionization Tandem Mass Spectrometry (LC-APPI-MS/MS). The selection of an appropriate analytical method is critical for accurate quantification in various matrices, ranging from environmental samples to biological tissues. This document outlines the performance characteristics and experimental protocols of each method to aid in the selection process.
Method Performance Comparison
The following table summarizes the key performance parameters for the HPLC-DAD and LC-APPI-MS/MS methods for the quantification of TBBPA-DBPE. Data has been compiled from various scientific studies to provide a comparative overview.
Performance Parameter
HPLC-DAD
LC-APPI-MS/MS
Linearity (Range)
Typically in the ng/mL to µg/mL range
Typically in the pg/mL to ng/mL range
Accuracy (Recovery)
90-98% in sediment and sewage sludge with optimized extraction[1][2][3]
70-120% for related BFRs in various food matrices[4]
Not explicitly stated for TBBPA-DBPE, but generally higher than LOD
Selectivity
Moderate; relies on chromatographic separation and UV-Vis spectrum
High; based on precursor and product ion masses
Matrix Effects
Can be significant, requiring robust sample cleanup
Can be significant, but can be mitigated with isotopic internal standards
Experimental Protocols
Detailed methodologies for sample preparation and instrumental analysis are crucial for reproducible and reliable results. Below are representative protocols for each method.
HPLC-DAD Method
This method is well-suited for the analysis of TBBPA-DBPE in environmental matrices like sediment and sewage sludge.
Sample Pre-treatment: Samples are typically dried and homogenized.
Extraction: A representative sample (e.g., 5-10 g) is mixed with a drying agent like diatomaceous earth and packed into an extraction cell.
Extraction Solvent: A mixture of toluene and acetone is commonly used.
PLE Conditions: The extraction is performed at elevated temperature (e.g., 100 °C) and pressure (e.g., 1500 psi).
Cleanup: The extract is concentrated and may require a cleanup step, such as solid-phase extraction (SPE) with silica gel, to remove interfering matrix components.
Chromatographic Column: A C18 reversed-phase column is typically used.
Mobile Phase: A gradient elution with a mixture of acetonitrile and water is common.
Flow Rate: A flow rate of around 1 mL/min is standard.
Injection Volume: Typically 10-20 µL.
Detection: Diode-array detection is set to monitor the UV absorbance at a wavelength where TBBPA-DBPE has maximum absorbance (e.g., ~210 nm).
Quantification: External standard calibration is used to quantify the analyte.
LC-APPI-MS/MS Method
This highly sensitive method is ideal for trace-level quantification of TBBPA-DBPE in complex biological matrices such as animal tissues and eggs.
1. Sample Preparation (Solvent Extraction and Cleanup): [5]
Homogenization: The sample is homogenized.
Extraction: Extraction is typically performed with a mixture of organic solvents such as hexane and dichloromethane.
Lipid Removal: For fatty samples, a lipid removal step, such as gel permeation chromatography (GPC) or treatment with concentrated sulfuric acid, is necessary.
Cleanup: Further cleanup using SPE cartridges (e.g., Florisil or silica) is often required to minimize matrix effects.
Internal Standard: An isotopically labeled internal standard is added at the beginning of the sample preparation to correct for matrix effects and variations in recovery.
Chromatographic Column: A C18 or similar reversed-phase column is used.
Mobile Phase: A gradient elution with a mobile phase often containing a dopant (e.g., toluene or acetone) to enhance photoionization.
Flow Rate: Typically in the range of 0.2-0.5 mL/min.
Ionization Source: Atmospheric Pressure Photoionization (APPI) in negative ion mode.
Mass Spectrometry: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for TBBPA-DBPE and its internal standard for high selectivity and sensitivity.
Visualizing the Workflow
To better illustrate the experimental processes, the following diagrams outline the logical flow of each analytical method.
Caption: Experimental workflow for TBBPA-DBPE quantification using HPLC-DAD.
Caption: Experimental workflow for TBBPA-DBPE quantification using LC-APPI-MS/MS.
Conclusion
The choice between HPLC-DAD and LC-APPI-MS/MS for the quantification of TBBPA-DBPE depends on the specific requirements of the analysis.
HPLC-DAD offers a robust and cost-effective method suitable for relatively high concentrations of TBBPA-DBPE in environmental samples. Its simpler instrumentation makes it more accessible in many laboratories. However, its lower sensitivity and selectivity may not be adequate for trace-level analysis or complex matrices with significant interferences.
LC-APPI-MS/MS provides superior sensitivity and selectivity, making it the method of choice for detecting low levels of TBBPA-DBPE in challenging matrices such as biological samples. The use of tandem mass spectrometry and isotopic internal standards allows for highly accurate and precise quantification, minimizing the impact of matrix effects. The higher initial cost and complexity of the instrumentation are the main considerations for this technique.
Researchers should carefully consider the expected concentration range of the analyte, the complexity of the sample matrix, and the available instrumentation when selecting the most appropriate method for their studies.
Comparative Exposure Assessment: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) and Alternative Flame Retardants
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of exposure assessment studies concerning the brominated flame retardant (BFR) 2,2-Bis[3,5-dibromo-4-(2,3-dibromo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of exposure assessment studies concerning the brominated flame retardant (BFR) 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as TBBPA-DBPE. It aims to offer a consolidated resource for understanding the environmental and potential human exposure to this compound in comparison to other flame retardants. While data on TBBPA-DBPE in human tissues remains limited, this guide synthesizes available environmental monitoring data and outlines the methodologies employed in these critical assessment studies.
Environmental Exposure: A Comparative Analysis
TBBPA-DBPE has been detected in various environmental compartments, often in regions with significant electronic waste recycling and manufacturing activities. The following tables summarize the concentrations of TBBPA-DBPE and other prominent BFRs in key environmental matrices, providing a snapshot of their relative prevalence.
Table 1: Concentration of TBBPA-DBPE and Other BFRs in Environmental Matrices
While environmental data suggests potential exposure pathways, direct human biomonitoring data for TBBPA-DBPE is scarce. Studies on its precursor, Tetrabromobisphenol A (TBBPA), indicate rapid metabolism and excretion in humans, with a half-life of about two days.[2] However, continuous exposure is necessary to maintain a detectable level in the body.[2] TBBPA has been detected in human milk and serum, primarily in occupationally exposed individuals.[2]
Dermal absorption studies using rat and human skin have shown that TBBPA-DBPE can be absorbed through the skin, suggesting that dermal contact with contaminated dust is a potential route of human exposure.[3][4] One study indicated that TBBPA-DBPE is resistant to metabolism in these skin models.[4]
Experimental Protocols
Accurate exposure assessment relies on robust and validated analytical methodologies. The following section details typical experimental protocols for the analysis of TBBPA-DBPE in environmental and biological matrices.
Sample Preparation and Extraction
Solid Matrices (Sediment, Soil, Dust):
Soxhlet Extraction: A classical technique involving continuous extraction with an organic solvent (e.g., a mixture of hexane and dichloromethane) for several hours.
Pressurized Fluid Extraction (PFE): A more modern and efficient method using elevated temperatures and pressures to extract the analyte with a smaller volume of solvent in a shorter time.
Ultrasonic Extraction: Utilizes high-frequency sound waves to facilitate the extraction of the analyte into a solvent.
Biota Samples (Tissues, Milk):
Homogenization: Tissues are typically homogenized to ensure a representative sample.
Lipid Extraction: As BFRs are lipophilic, a lipid extraction step (e.g., using a mixture of dichloromethane and n-hexane) is often necessary.
Gel Permeation Chromatography (GPC): Used for cleanup to remove lipids and other high-molecular-weight interferences.
Solid-Phase Extraction (SPE): Cartridges with different sorbents (e.g., silica, Florisil) are used for further cleanup and concentration of the analytes.
Analytical Instrumentation
Gas Chromatography-Mass Spectrometry (GC-MS): A common technique for the separation and detection of a wide range of organic compounds, including some BFRs.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The preferred method for the analysis of TBBPA-DBPE and other non-volatile or thermally labile BFRs. It offers high sensitivity and selectivity. High-performance liquid chromatography (HPLC) coupled with a diode-array detector (DAD) can also be used for quantification.
Visualizing the Exposure Assessment Workflow
The following diagram illustrates a generalized workflow for a human exposure assessment study, from sample collection to data analysis.
Caption: Generalized workflow for a human exposure assessment study.
Signaling Pathways and Logical Relationships
The interaction of TBBPA-DBPE with biological systems is an area of active research. While specific signaling pathways are still being elucidated, studies on its precursor, TBBPA, have suggested potential interactions with nuclear receptors and endocrine pathways. The following diagram illustrates a hypothetical signaling pathway that could be investigated for TBBPA-DBPE based on existing knowledge of similar compounds.
Caption: Hypothetical signaling pathway for TBBPA-DBPE.
A Comparative Analysis of the Thermal Stability of Brominated Flame Retardants
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the thermal stability of several key brominated flame retardants (BFRs), including legacy compounds and emerg...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the thermal stability of several key brominated flame retardants (BFRs), including legacy compounds and emerging alternatives. The thermal decomposition characteristics of these compounds are critical to understanding their behavior in high-temperature applications and their potential for forming hazardous byproducts. The data presented herein is derived from experimental studies, primarily utilizing Thermogravimetric Analysis (TGA), to provide a basis for informed material selection and risk assessment.
Thermal Stability Data of Selected Brominated Flame Retardants
The following table summarizes key thermal decomposition parameters for a range of brominated flame retardants. The data has been compiled from various studies, and efforts have been made to standardize the presentation of information. It is important to note the experimental conditions, particularly the heating rate and atmosphere, as these significantly influence the decomposition temperatures.
Flame Retardant
Type
Onset Temperature (T_onset) (°C)
Temperature of Maximum Weight Loss (T_max) (°C)
Residue at 700°C (%)
Heating Rate (°C/min)
Atmosphere
Legacy BFRs
Tetrabromobisphenol A (TBBP-A)
Reactive/Additive
~230-300
325
~5
10
Nitrogen
Hexabromocyclododecane (HBCD)
Additive
~240
255
<5
10
Nitrogen
Decabromodiphenyl ether (Deca-BDE)
Additive
~300-413
425
<2
10
Nitrogen/Air
Emerging BFRs
Decabromodiphenyl ethane (DBDPE)
Additive
374.8
421.2
2.3
10
Nitrogen
Bis(2-ethylhexyl) tetrabromophthalate (TBPH)
Additive
~250-300
340
~10
10
Nitrogen
Ethylene bis(tetrabromophthalimide) (EBTEBPI)
Additive
390.1
435.5
30.1
10
Nitrogen
Experimental Protocols
The primary method for determining the thermal stability of these flame retardants is Thermogravimetric Analysis (TGA) . A detailed, generalized protocol based on standards such as ASTM E1131 is provided below.
Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the thermal stability and decomposition profile of a brominated flame retardant by measuring its mass change as a function of temperature in a controlled atmosphere.
Apparatus: A thermogravimetric analyzer equipped with a sensitive microbalance, a furnace capable of programmed heating rates, and a system for controlling the gaseous atmosphere.
Procedure:
Sample Preparation: A small, representative sample of the brominated flame retardant (typically 5-10 mg) is accurately weighed into a tared sample pan (commonly made of alumina or platinum).
Instrument Setup: The TGA instrument is calibrated for temperature and mass. The desired atmosphere (e.g., inert nitrogen or reactive air) is purged through the furnace at a constant flow rate (e.g., 20-100 mL/min) to remove any contaminants and to establish the experimental environment.
Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant, linear heating rate (a common rate is 10°C/min).
Data Acquisition: The instrument continuously records the sample mass and temperature throughout the experiment.
Data Analysis: The resulting data is plotted as a TGA curve (mass vs. temperature) and a derivative thermogravimetric (DTG) curve (rate of mass change vs. temperature). From these curves, key parameters are determined:
Onset Temperature (T_onset): The temperature at which significant mass loss begins.
Temperature of Maximum Weight Loss (T_max): The temperature at which the rate of mass loss is highest, as indicated by the peak of the DTG curve.
Residue: The percentage of the initial mass remaining at a specified high temperature.
Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for a Thermogravimetric Analysis experiment.
A simplified workflow of a typical Thermogravimetric Analysis (TGA) experiment.
Discussion
The thermal stability of a brominated flame retardant is a crucial factor in its effectiveness and safety. BFRs that decompose at temperatures slightly below the decomposition temperature of the polymer they are protecting are often most effective, as they can act in the gas phase to inhibit combustion. However, premature decomposition can lead to problems during polymer processing.
Legacy BFRs: As seen in the data, HBCD exhibits the lowest thermal stability, decomposing at a relatively low temperature range. This can be advantageous for its flame-retardant action in certain polymers but may limit its use in high-temperature processing applications. TBBP-A shows a broader decomposition range, while Deca-BDE is significantly more thermally stable, decomposing at much higher temperatures.
Emerging BFRs: The emerging alternatives to legacy BFRs generally exhibit high thermal stability. DBDPE and EBTEBPI have onset temperatures well above 370°C, making them suitable for use in engineering plastics that require high processing temperatures. The higher residue of EBTEBPI suggests a different decomposition mechanism that may contribute to char formation, a desirable trait in flame retardancy. Data for TBPH is less available in the public literature, but initial findings suggest moderate thermal stability.
This comparative guide is intended to serve as a starting point for researchers and professionals in the field. For specific applications, it is crucial to consult detailed technical data sheets and conduct further testing under conditions that mimic the intended use.
Comparative
A Comparative Guide to the Efficacy of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane as a Flame Retardant in Various Polymers
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the flame retardant efficacy of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, commonly known a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the flame retardant efficacy of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, commonly known as Tetrabromobisphenol A bis(2,3-dibromopropyl ether) (TBBPA-DBPE), in different polymers. Its performance is evaluated against alternative brominated flame retardants (BFRs), namely Decabromodiphenyl ether (DecaBDE) and 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE). This document summarizes key performance data, details experimental protocols, and visualizes the flame retardancy mechanism to aid in material selection and research.
Comparative Performance Data
The efficacy of TBBPA-DBPE and its alternatives is highly dependent on the polymer matrix, the concentration of the flame retardant, and the presence of synergists like antimony trioxide (Sb₂O₃). The following tables summarize the available data on their performance in High-Impact Polystyrene (HIPS), Acrylonitrile-Butadiene-Styrene (ABS), and Polybutylene Terephthalate (PBT).
Table 1: Flame Retardant Performance in High-Impact Polystyrene (HIPS)
The following are detailed methodologies for the key experiments cited in this guide.
UL 94 Vertical Burn Test
The UL 94 vertical burn test is a widely used method to assess the flammability of plastic materials.
Specimen Preparation:
Specimens are typically bars with dimensions of 125 mm x 13 mm and a thickness relevant to the intended application (e.g., 1.6 mm, 3.2 mm).[4]
Prior to testing, specimens are conditioned for a minimum of 48 hours at 23°C and 50% relative humidity.[6]
Procedure:
A specimen is mounted vertically in a test chamber.[7]
A calibrated burner producing a 20 mm blue flame is positioned under the specimen for 10 seconds and then removed.[6][7]
The afterflame time (t1) is recorded.
Immediately after the flame extinguishes, the burner is placed under the specimen for a second 10-second application.[7]
The second afterflame time (t2) and the afterglow time are recorded.
The presence of flaming drips that ignite a cotton patch placed below the specimen is noted.[4]
Classification:
V-0: No specimen has an afterflame time longer than 10 seconds; the total afterflame time for any set of 5 specimens does not exceed 50 seconds; no specimen burns up to the holding clamp; no specimen drips flaming particles that ignite the cotton.[8]
V-1: No specimen has an afterflame time longer than 30 seconds; the total afterflame time for any set of 5 specimens does not exceed 250 seconds; no specimen burns up to the holding clamp; no specimen drips flaming particles that ignite the cotton.[8]
V-2: Same as V-1, but flaming drips that ignite the cotton are allowed.[8]
Limiting Oxygen Index (LOI) Test (ASTM D2863)
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.
Specimen Preparation:
Specimens are typically in the form of a bar, with dimensions ranging from 80 to 150 mm in length, 10 mm in width, and 4 or 10 mm in thickness.[9]
Procedure:
The specimen is clamped vertically in the center of a glass chimney.[9]
A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards.
The top edge of the specimen is ignited.
The oxygen concentration in the gas mixture is systematically varied until the minimum concentration that sustains burning for a specified time or over a specified length of the specimen is determined.[9]
Interpretation:
A higher LOI value indicates better flame retardancy. Materials with an LOI greater than the oxygen concentration in air (approximately 21%) are considered flame retardant in ambient conditions.
Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to evaluate the thermal stability of materials.
Procedure:
A small sample of the material (typically 5-10 mg) is placed in a sample pan.
The pan is placed in a furnace, and the temperature is increased at a constant rate (e.g., 10°C/min or 20°C/min) in a controlled atmosphere (e.g., nitrogen or air).[10]
The weight of the sample is continuously monitored and recorded as a function of temperature.
Data Analysis:
The resulting TGA curve plots percentage weight loss versus temperature.
The onset temperature of decomposition and the temperature at maximum weight loss provide information about the thermal stability of the material.
The amount of residue remaining at the end of the test can indicate the extent of char formation.
Mechanism of Flame Retardancy
Brominated flame retardants like TBBPA-DBPE primarily function in the gas phase to inhibit the combustion process. The following diagram illustrates the key steps in this mechanism.
Mechanism of Brominated Flame Retardants
In the solid phase, the initial application of heat to the polymer containing the brominated flame retardant (BFR) leads to pyrolysis. This process breaks down the polymer into flammable gases, which act as fuel for the fire. In the gas phase, the BFR also decomposes, releasing bromine radicals (as HBr). These highly reactive bromine radicals interfere with the combustion chain reaction by scavenging the high-energy H• and OH• radicals that propagate the flame. This interruption of the chain reaction ultimately leads to the suppression and extinguishment of the flame.[11][12] Some brominated flame retardants can also promote the formation of a char layer on the polymer surface, which acts as a physical barrier, further hindering the combustion process.
A Comparative Toxicological Assessment: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane versus Hexabromocyclododecane (HBCD)
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the toxicological profiles of two brominated flame retardants: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the toxicological profiles of two brominated flame retardants: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE) and hexabromocyclododecane (HBCD). The information presented is based on available experimental data to facilitate an objective evaluation of their relative toxicities.
Executive Summary
Hexabromocyclododecane (HBCD) is a well-studied persistent organic pollutant (POP) with established toxic effects on multiple organ systems, including the nervous, endocrine, and reproductive systems. In contrast, 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (TBBPA-DBPE), a replacement flame retardant, exhibits a lower order of acute and subchronic toxicity in animal studies. However, data on its long-term effects, particularly concerning developmental and reproductive toxicity, are less comprehensive than for HBCD. While TBBPA-DBPE appears to be less overtly toxic in short-term studies, emerging evidence suggests potential for endocrine disruption, warranting further investigation.
Quantitative Toxicity Data
The following tables summarize key quantitative toxicity data for TBBPA-DBPE and HBCD from experimental studies.
National Toxicology Program (NTP) 3-Month Gavage Study of TBBPA-DBPE
Test Substance: 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (approx. 94% pure) in corn oil.
Animal Models: Male and female F344/NTac rats and B6C3F1/N mice.
Administration: Gavage, 5 days per week for 14 weeks.[5]
Dosage (Rats): 0, 62.5, 125, 250, 500, or 1,000 mg/kg body weight.
Dosage (Mice): 0, 125, 250, 500, 1,000, or 2,000 mg/kg body weight.
Endpoints Evaluated: Clinical observations, body weight, organ weights, hematology, clinical chemistry, and histopathology.
Genetic Toxicology: Salmonella typhimurium mutagenicity assay (strains TA98, TA100, TA102) with and without S9 activation; in vivo micronucleus test in mouse peripheral blood erythrocytes.
NTP 3-Month Gavage Study Workflow for TBBPA-DBPE.
HBCD Developmental Toxicity Study in Rats
Test Substance: 1,2,5,6,9,10-hexabromocyclododecane (HBCD).[2]
Administration: In diet from gestation day 10 until postnatal day 20.[2]
Dosage: 100, 1,000, or 10,000 ppm in a soy-free diet.[2]
Endpoints Evaluated in Offspring: Serum triiodothyronine (T3) and thyroid-stimulating hormone (TSH) concentrations, thyroid weight, thyroid follicular cell morphology, and neurodevelopmental parameters (neuronal distribution in hippocampus, corpus callosum area, oligodendrocyte density).[2]
Signaling Pathways and Mechanisms of Toxicity
Hexabromocyclododecane (HBCD)
HBCD is known to exert its toxicity through multiple pathways. A significant mechanism involves the disruption of intracellular calcium (Ca²⁺) and zinc (Zn²⁺) homeostasis, which are critical for neuronal signaling.[1] HBCD can also induce oxidative stress, leading to the generation of reactive oxygen species (ROS) and subsequent apoptosis (programmed cell death).[1][6] Its endocrine-disrupting effects are mediated through interactions with various hormonal pathways, including the thyroid and androgen systems.[1][4]
Key Toxicity Pathways of Hexabromocyclododecane (HBCD).
The mechanisms of TBBPA-DBPE toxicity are less well-defined than those of HBCD. In vitro studies suggest a potential for endocrine disruption by inhibiting estradiol-sulfotransferase, an enzyme involved in the metabolism of estrogen.[1] This could potentially interfere with hormonal balance. There is also evidence that TBBPA-DBPE can bind to transthyretin (TTR), a transport protein for thyroid hormones, which may affect thyroid hormone homeostasis. Further research is needed to fully elucidate the signaling pathways affected by TBBPA-DBPE.
Potential Toxicity Pathways of TBBPA-DBPE.
Conclusion
Based on the available data, HBCD presents a more significant and well-documented toxicological hazard than TBBPA-DBPE, particularly concerning developmental, reproductive, and neurological endpoints. TBBPA-DBPE demonstrates low acute and subchronic toxicity in animal models. However, the absence of comprehensive long-term toxicity data for TBBPA-DBPE, coupled with in vitro evidence of endocrine-disrupting potential, underscores the need for further research to fully characterize its safety profile as a replacement for HBCD. Researchers and drug development professionals should consider the distinct toxicological profiles of these compounds when evaluating their potential risks and applications.
Cross-validation of "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane" detection in different laboratories
An Objective Analysis of Analytical Methodologies for Researchers and Drug Development Professionals The accurate and reproducible detection of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame...
Author: BenchChem Technical Support Team. Date: December 2025
An Objective Analysis of Analytical Methodologies for Researchers and Drug Development Professionals
The accurate and reproducible detection of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant also known as TBBPA-DBPE, is critical for environmental monitoring, human exposure assessment, and regulatory compliance. This guide provides a comparative overview of various analytical methods employed in different laboratories for the detection and quantification of TBBPA-DBPE in diverse matrices. The information presented is synthesized from published research to aid researchers, scientists, and drug development professionals in selecting and implementing appropriate analytical strategies.
Comparative Performance of Analytical Methods
The selection of an analytical method for TBBPA-DBPE detection is often dictated by the sample matrix, required sensitivity, and available instrumentation. High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are the most prevalent techniques. The following tables summarize the performance of different methods as reported in various studies.
Table 1: Performance of HPLC-based Methods for TBBPA-DBPE Detection
Effective for identification, but thermal degradation can occur. Quantification is challenging without a carefully optimized thermal desorption temperature.
Method optimized for simultaneous determination of TBBPA and its metabolite BPA.
Detailed Experimental Protocols
The efficacy of any analytical method is intrinsically linked to its protocol. Below are detailed methodologies for key experiments cited in this guide.
1. HPLC-DAD Method for Sediment and Sewage Sludge[1]
Extraction: Pressurised Fluid Extraction (PFE) and Fluidised Bed Extraction were found to be superior to classical Soxhlet and sonication procedures, yielding recovery rates between 90% and 98%.
Instrumentation: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).
Quantification: External calibration was used for the quantification of TBBPA-DBPE.
Validation: The method was validated using sediment and sewage sludge samples spiked with known amounts of TBBPA-DBPE.
Instrumentation: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) and liquid chromatography coupled with time-of-flight mass spectrometry (LC-Q-TOF-MS) were used for identification and confirmation.
Matrices: The method was applied to soil, sediment, rice hull, and earthworm samples.
Experimental and Analytical Workflows
Visualizing the workflow of analytical procedures can provide a clearer understanding of the steps involved.
A generalized workflow for the analysis of TBBPA-DBPE.
A decision tree for selecting an appropriate analytical method.
Essential Guide to the Proper Disposal of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals is paramount. This guide provides detailed procedures for the proper disposal of 2,2-Bis[3,5-dibromo...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals is paramount. This guide provides detailed procedures for the proper disposal of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, a brominated flame retardant (BFR), ensuring the safety of laboratory personnel and the protection of the environment.
Chemical Profile and Regulatory Overview
2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, also known as Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether, is a brominated flame retardant. BFRs are classified as hazardous substances, with some being persistent organic pollutants (POPs), necessitating careful management of their disposal.[1] As such, this compound falls under regulations for hazardous chemical waste.
Tetrabromobisphenol A Bis(2,3-dibromopropyl) Ether, TBBPA-DBPE
CAS Number
21850-44-2
Classification
Brominated Flame Retardant (BFR), Hazardous Chemical Waste
Primary Hazards
Potential environmental pollutant. Combustion may produce hazardous byproducts.
Disposal Regulations
Governed by local, state, and federal hazardous waste regulations.
Recommended Disposal Methods
Incineration in an EPA-permitted hazardous waste incinerator, or disposal in a designated hazardous waste landfill.
Prohibited Disposal Methods
Do not dispose of down the drain or in regular trash.
Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
1. Waste Identification and Segregation:
Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane". Do not use abbreviations.[2]
Store the waste in a designated, well-ventilated area, segregated from incompatible materials to prevent accidental reactions.[2][3]
2. Container Management:
Use a container that is in good condition, free of leaks, and compatible with the chemical.[2]
Keep the container securely closed except when adding waste.[2]
For empty containers, triple-rinse with a suitable solvent. The rinsate must be collected and treated as hazardous waste.[2][3] Alternatively, the empty, unrinsed container can be disposed of as hazardous waste.[3]
3. Arrange for Professional Disposal:
Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[2]
Provide the disposal vendor with all necessary information about the waste, including its chemical composition and quantity.
4. Documentation:
Complete a hazardous waste manifest, which is a legal document that tracks the waste from generation to its final disposal.[4]
Retain a copy of the manifest for your records in accordance with regulatory requirements.
Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Caption: Disposal workflow for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
Recommended Disposal Methodologies
For brominated flame retardants like 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane, the primary recommended disposal methods are:
High-Temperature Incineration: This is often the preferred method for organic hazardous waste.[5] The incinerator must be specifically designed to handle halogenated compounds and equipped with advanced pollution control systems to scrub harmful byproducts like hydrobromic acid, dioxins, and furans that can form during combustion.[6]
Secure Landfill: Disposal in a specially designated and engineered hazardous waste landfill (e.g., a Class A1 landfill) is another option.[1] These landfills have containment systems to prevent the leaching of hazardous substances into the surrounding environment.
It is critical to avoid improper disposal methods, such as pouring the chemical down the drain or placing it in the regular trash, as this can lead to significant environmental contamination.[2] Adherence to these guidelines will ensure that your laboratory practices remain safe, compliant, and environmentally responsible.
Personal protective equipment for handling 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
Essential Safety and Handling Guide for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane For Immediate Reference by Laboratory Professionals This guide provides essential safety protocols, personal protective equ...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane
For Immediate Reference by Laboratory Professionals
This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal plans for handling 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane (CAS No. 21850-44-2). While this substance is not classified as a hazardous mixture under the OSHA Hazard Communication Standard, adherence to rigorous safety practices is paramount to ensure a safe laboratory environment.[1]
Hazard Assessment and GHS Classification
Recent safety data sheets (SDS) indicate that 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane is not a hazardous substance or mixture.[1] However, it is crucial to recognize that one material safety data sheet suggests it may be harmful if absorbed through the skin and may cause skin irritation.[2] Given its nature as a brominated flame retardant, a class of compounds that can present health and environmental concerns, a conservative approach to handling is recommended.[3][4]
May be harmful if absorbed through the skin. May cause skin irritation.[2]
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines the recommended PPE for handling this chemical.
Protection Type
Specific Recommendations
Rationale
Hand Protection
Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use.[2]
To prevent skin contact and potential absorption.[2]
Eye Protection
Safety glasses with side-shields or chemical safety goggles.[2]
To protect eyes from dust particles.
Skin and Body Protection
Laboratory coat.
To prevent contamination of personal clothing.
Respiratory Protection
Not typically required under normal conditions with adequate ventilation. If dust is generated, use a NIOSH-approved respirator.
To prevent inhalation of dust particles.
Operational and Handling Plan
Engineering Controls:
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust inhalation.
Safe Handling Practices:
Avoid breathing dust.
Avoid contact with skin and eyes.
Wash hands thoroughly after handling.
Keep the container tightly closed when not in use.
Spill Management:
Evacuate the immediate area.
Ventilate the area of the spill.
Contain the spill using an absorbent material (e.g., sand, vermiculite).
Collect the spilled material into a sealed container for disposal.
Clean the spill area thoroughly.
Emergency Procedures
Exposure Scenario
First Aid Measures
Inhalation
Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[2]
Skin Contact
Immediately wash off with soap and plenty of water.[2] Remove contaminated clothing.
Eye Contact
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1] Seek medical attention if irritation persists.
Ingestion
Do NOT induce vomiting. Rinse mouth with water.[2] Seek medical attention.
Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be disposed of in accordance with local, state, and federal regulations.
Chemical Waste: Dispose of the chemical in a designated, labeled, and sealed container. Do not mix with other waste.
Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as hazardous waste.
Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane in a laboratory setting.
Caption: Workflow for handling 2,2-Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]propane.
